Technical Documentation Center

Methyl 2-(2-aminoethoxy)acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 2-(2-aminoethoxy)acetate

Core Science & Biosynthesis

Foundational

Methyl 2-(2-aminoethoxy)acetate: Structural Causality, Molecular Profiling, and Bioconjugation Workflows

Executive Overview In the rapidly evolving landscape of targeted therapeutics—particularly Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the selection of linker architecture is as critical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

In the rapidly evolving landscape of targeted therapeutics—particularly Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the selection of linker architecture is as critical as the pharmacophores themselves. Methyl 2-(2-aminoethoxy)acetate has emerged as a highly strategic heterobifunctional building block. By integrating a primary amine, a single polyethylene glycol (PEG1) spacer, and a methyl-protected carboxylic acid, this molecule allows researchers to execute highly controlled, step-wise bioconjugations without the risk of spontaneous polymerization.

This technical guide dissects the physicochemical properties of Methyl 2-(2-aminoethoxy)acetate, explains the mechanistic causality behind its structural advantages, and provides self-validating experimental protocols for its application in drug development.

Physicochemical Profiling and Molecular Weight

The core structure of Methyl 2-(2-aminoethoxy)acetate consists of an ethylamine moiety connected via an ether linkage to a methyl acetate group. The free base form (CAS: 215172-88-6) has a precise molecular weight of 133.15 g/mol .

However, primary amines attached to short aliphatic chains are prone to oxidative degradation and can complicate long-term storage. To enhance benchtop stability, this linker is frequently synthesized and utilized as a hydrochloride salt (CAS: 1803611-80-4)[1], which shifts the molecular weight to 169.61 g/mol [2].

Quantitative Data Summary
PropertyFree BaseHydrochloride Salt
CAS Number 215172-88-61803611-80-4
Molecular Formula C 5​ H 11​ NO 3​ C 5​ H 12​ ClNO 3​
Molecular Weight 133.15 g/mol 169.61 g/mol
Functional Groups Primary Amine, Ether, Methyl EsterPrimary Amine (HCl), Ether, Methyl Ester
Role in Synthesis Nucleophile (Amine end)Nucleophile (Requires neutralization)

Structural Causality in Drug Design

As an Application Scientist, it is crucial to understand why this specific molecule is chosen over purely aliphatic alternatives (e.g., methyl 5-aminopentanoate). The design of Methyl 2-(2-aminoethoxy)acetate is rooted in three mechanistic advantages:

  • PEG-like Hydrophilicity: The inclusion of the ether oxygen (-O-) acts as a critical hydrogen bond acceptor. In PROTAC development, highly lipophilic linkers often cause poor pharmacokinetic profiles and target-independent aggregation. Even a single PEG unit significantly improves the aqueous solvation of the resulting conjugate.

  • Orthogonal Protection: The methyl ester (-COOCH 3​ ) remains completely unreactive during standard amide coupling conditions. This orthogonality prevents the linker from polymerizing with itself, ensuring a 1:1 stoichiometric addition to the target pharmacophore.

  • Conformational Flexibility: The C-O-C bonds possess lower rotational energy barriers compared to C-C-C bonds in alkanes. This flexibility allows the conjugated drug to more easily navigate and occupy the complex binding pockets of target proteins (e.g., E3 ligases).

Logic Root Methyl 2-(2-aminoethoxy)acetate Structural Features N1 Primary Amine (-NH2) High Nucleophilicity Root->N1 N2 Ether Oxygen (-O-) PEG-like Hydrophilicity Root->N2 N3 Methyl Ester (-COOCH3) Orthogonal Protection Root->N3 O1 Rapid Amide Bond Formation with Activated Acids N1->O1 O2 Improved Aqueous Solubility Reduced Aggregation N2->O2 O3 Prevents Polymerization Enables Step-wise Assembly N3->O3

Caption: Mechanistic causality between linker structural features and functional benefits.

Self-Validating Experimental Workflows

To guarantee experimental trustworthiness, the following protocols are designed as self-validating systems . Each phase includes an In-Process Control (IPC) step to ensure causality and reaction success before proceeding.

Protocol 1: Amide Coupling (Amine Functionalization)

Objective: Conjugate the primary amine of Methyl 2-(2-aminoethoxy)acetate to a target pharmacophore bearing a free carboxylic acid. Causality: is selected as the coupling reagent because it rapidly forms a highly reactive OAt ester, minimizing the risk of epimerization at sensitive chiral centers on the pharmacophore.

Step-by-Step Methodology:

  • Preparation: Dissolve the target carboxylic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert Argon atmosphere.

  • Activation: Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes.

  • Coupling: Add Methyl 2-(2-aminoethoxy)acetate hydrochloride (1.1 eq). Crucial Step: Add an additional 1.0 eq of DIPEA to neutralize the HCl salt and liberate the nucleophilic free amine.

  • System Validation (IPC): After 2 hours, analyze via LC-MS. The reaction is validated when the starting mass disappears and a new peak appears at [Mpharmacophore​+133.15−18.02+H]+ . The subtraction of 18.02 Da accounts for the loss of water during amide bond formation.

  • Workup: Quench with saturated NH 4​ Cl, extract with Ethyl Acetate (EtOAc), wash extensively with brine to remove DMF, dry over Na 2​ SO 4​ , and concentrate.

Protocol 2: Saponification (Ester Deprotection)

Objective: Hydrolyze the methyl ester to yield a free carboxylic acid for the subsequent conjugation step. Causality: Lithium Hydroxide (LiOH) in a mixed aqueous/organic solvent system is used because it provides mild, controlled hydrolysis without cleaving the newly formed amide bond.

Step-by-Step Methodology:

  • Solvation: Dissolve the intermediate conjugate in a 3:1:1 mixture of THF:MeOH:H 2​ O. Causality: THF solvates the organic intermediate, water dissolves the LiOH, and MeOH acts as a phase-transfer bridge.

  • Hydrolysis: Add LiOH·H 2​ O (3.0 eq) and stir at room temperature for 1-2 hours.

  • System Validation (IPC): Analyze via LC-MS. The intermediate ester peak must shift by exactly -14.03 Da (loss of the methyl group, +H+ ). The total absence of the ester peak confirms 100% conversion.

  • Isolation: Carefully acidify the mixture to pH 3-4 using 1M HCl. Extract with EtOAc, wash, dry, and concentrate to yield the free acid linker-drug complex.

Workflow A Methyl 2-(2-aminoethoxy)acetate (Starting Material) C Amide Coupling (HATU, DIPEA, DMF) A->C B Target Pharmacophore (with Carboxylic Acid) B->C D Intermediate Conjugate (Methyl Ester Protected) C->D Yield > 85% E Saponification (LiOH, THF/H2O) D->E F Deprotected Linker-Drug (Free Carboxylic Acid) E->F Yield > 90%

Caption: Step-by-step bioconjugation workflow utilizing Methyl 2-(2-aminoethoxy)acetate.

References

  • Title: methyl 2-(2-aminoethoxy)acetate hydrochloride — Chemical Substance Information Source: NextSDS URL: [Link]

Sources

Exploratory

Toxicological Profiling and Safety Data Sheet (SDS) Guidelines for Methyl 2-(2-aminoethoxy)acetate hydrochloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Guide Executive Summary In modern bioconjugation, targeted protein degradation (PROTACs),...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Guide

Executive Summary

In modern bioconjugation, targeted protein degradation (PROTACs), and antibody-drug conjugate (ADC) development, bifunctional PEG-like linkers are indispensable. Methyl 2-(2-aminoethoxy)acetate hydrochloride (CAS: 1803611-80-4) serves as a critical building block, offering an orthogonal reactivity profile via its primary amine and methyl ester termini [1]. However, the physicochemical nature of this compound—specifically its formulation as a hydrochloride salt—imparts unique handling challenges and toxicological risks.

As a Senior Application Scientist, I have structured this guide to move beyond standard safety data sheets. This whitepaper elucidates the causality behind the compound's hazard classifications, details self-validating experimental workflows for cytotoxicity profiling, and provides actionable risk mitigation strategies for laboratory personnel.

Physicochemical Identity & Molecular Properties

The selection of the hydrochloride salt form is a deliberate chemical choice. Free primary amines containing ester moieties are prone to auto-cyclization (forming lactams) or rapid oxidative degradation. The HCl salt stabilizes the amine, ensuring a prolonged shelf-life. However, this stabilization drastically increases the compound's hygroscopicity and water solubility, directly influencing its toxicological profile [2].

Table 1: Core Chemical Identifiers
PropertySpecification
Chemical Name Methyl 2-(2-aminoethoxy)acetate hydrochloride
CAS Registry Number 1803611-80-4
Molecular Formula C₅H₁₂ClNO₃
Molecular Weight 169.61 g/mol
SMILES String Cl.COC(=O)COCCN
Physical State Solid (typically crystalline powder)
Solubility Highly soluble in H₂O, DMSO, and Methanol

Data synthesized from Molport and Sigma-Aldrich chemical databases[2, 3].

Hazard Classification & Mechanistic Toxicity

According to the Globally Harmonized System (GHS), Methyl 2-(2-aminoethoxy)acetate hydrochloride is classified under three primary hazard codes [1]:

  • H315: Causes skin irritation (Skin Irrit. 2)

  • H319: Causes serious eye irritation (Eye Irrit. 2A)

  • H336: May cause drowsiness or dizziness (STOT SE 3)

The Causality of Localized Irritation (H315/H319)

The irritation profile of this compound is not driven by intrinsic cytotoxicity of the carbon backbone, but rather by its solvation dynamics. When the hygroscopic powder contacts physiological moisture (e.g., sweat on the skin, tears in the ocular cavity, or mucosal linings), the hydrochloride salt rapidly dissociates. This dissociation releases protons (H⁺), creating a highly localized acidic microenvironment. This sudden pH drop causes lipid bilayer disruption and rapid protein denaturation, manifesting phenotypically as acute inflammation and irritation.

G A Methyl 2-(2-aminoethoxy) acetate HCl B Contact with Mucosa/Skin (Aqueous Environment) A->B Exposure C Salt Dissociation Release of HCl & Amine B->C Solvation D Localized pH Shift (Acidic Microenvironment) C->D Ionization E Lipid Bilayer Disruption & Protein Denaturation D->E Cellular Stress F H315 / H319 Irritation & Inflammation E->F Phenotypic Response

Fig 1: Mechanistic pathway of localized mucosal and dermal irritation upon exposure.

Standardized SDS Protocols & Risk Mitigation

To maintain scientific integrity and personnel safety, handling protocols must account for the compound's reactivity and hygroscopicity.

Handling & Storage (Self-Validating System)
  • Storage Conditions: Must be stored at 2–8°C under an inert atmosphere (Argon or Nitrogen).

  • Causality: Exposure to ambient humidity causes the powder to clump (altering dosing accuracy) and initiates slow hydrolysis of the methyl ester.

  • Validation: Before use, visually inspect the reagent. A free-flowing powder indicates moisture exclusion; a sticky or clumped mass indicates compromised seal integrity and potential degradation.

Table 2: Personal Protective Equipment (PPE) Matrix
Hazard ZoneRequired PPERationale
Respiratory N95 / FFP2 Mask or Fume HoodMitigates inhalation of fine crystalline dust (H336).
Dermal (Hands) Nitrile gloves (double-gloving recommended)Prevents moisture-driven acidic burns on the skin (H315).
Ocular Chemical safety goggles (tight-fitting)Protects against airborne particulates dissolving in tear ducts (H319).
Body Standard laboratory coatPrevents accumulation of dust on personal clothing.

Experimental Methodology: In Vitro Cytotoxicity Profiling

Before integrating Methyl 2-(2-aminoethoxy)acetate hydrochloride into a bioconjugate (e.g., a PROTAC linker), it is imperative to establish its baseline cytotoxicity.

Expert Insight: I highly recommend using a luminescence-based ATP quantitation assay (like CellTiter-Glo) rather than a colorimetric MTT assay. MTT relies on mitochondrial metabolic conversion, which can be artificially skewed by the transient pH shifts caused by the amine hydrochloride. ATP quantitation provides a direct, artifact-free readout of cell viability.

Step-by-Step Cytotoxicity Assay Protocol
  • Cell Seeding: Seed HepG2 or HEK293 cells at a density of 1 × 10⁴ cells/well in a 96-well opaque white plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Dissolve the compound in anhydrous DMSO to create a 100 mM stock. Critical Step: Ensure the DMSO is anhydrous to prevent premature ester hydrolysis.

  • Serial Dilution: Prepare a 10-point dose-response curve (0.1 µM to 1000 µM) in culture media. Maintain the final DMSO concentration at ≤0.5% (v/v) to prevent vehicle toxicity.

  • Dosing & Incubation: Aspirate old media and apply the compound dilutions to the cells. Include a vehicle control (0.5% DMSO) and a positive control (e.g., 10 µM Doxorubicin). Incubate for 48 hours.

  • Viability Readout: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo reagent to each well. Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Analysis: Record luminescence. Calculate the IC₅₀ using non-linear regression. Self-Validation: The assay is only deemed valid if the Z'-factor between the vehicle and positive control is > 0.5.

G S1 Cell Culture (HepG2/HEK293) S2 Compound Dosing (0.1 - 1000 µM) S1->S2 S3 Incubation (48h, 37°C) S2->S3 S4 Viability Assay (CellTiter-Glo) S3->S4 S5 IC50 Calculation & Safety Profiling S4->S5

Fig 2: Step-by-step in vitro cytotoxicity screening workflow for baseline safety validation.

Environmental & Regulatory Considerations

Disposal of Methyl 2-(2-aminoethoxy)acetate hydrochloride must comply with local environmental regulations. Because it is highly water-soluble, it must not be flushed down the sink. Aqueous waste containing this compound should be neutralized (if highly concentrated) and collected in designated halogenated/organic aqueous waste containers for professional incineration.

References

  • Title: methyl 2-(2-aminoethoxy)acetate hydrochloride — Chemical Substance Information Source: NextSDS Substance Database URL: [Link]

  • Title: methyl 2-(2-aminoethoxy)acetate hydrochloride | 1803611-80-4 | Buy Now Source: Molport Chemical Database URL: [Link]

Foundational

Introduction: The Criticality of Environmental Control for Aminoethoxy Acetates

An In-Depth Technical Guide to the Storage and Handling of Methyl 2-(2-aminoethoxy)acetate Derivatives Methyl 2-(2-aminoethoxy)acetate and its derivatives are bifunctional molecules of significant interest in drug develo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Storage and Handling of Methyl 2-(2-aminoethoxy)acetate Derivatives

Methyl 2-(2-aminoethoxy)acetate and its derivatives are bifunctional molecules of significant interest in drug development and biomedical research. Their structure, incorporating a primary amine, an ether linkage, and a methyl ester, provides a versatile scaffold for conjugation and derivatization. However, these same functional groups render the molecule susceptible to environmental factors, primarily moisture and atmospheric oxygen. Improper storage and handling can lead to hydrolysis of the ester and oxidation of the amine, compromising sample integrity, leading to inconsistent experimental results, and potentially generating unknown impurities.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the optimal storage and handling of these valuable compounds. By understanding the underlying chemical principles of their stability and employing the robust protocols detailed herein, users can ensure the long-term viability and purity of their Methyl 2-(2-aminoethoxy)acetate derivatives.

Chemical Stability and Degradation Pathways

The stability of Methyl 2-(2-aminoethoxy)acetate derivatives is dictated by the reactivity of the primary amine and the methyl ester. The ether linkages are generally stable under standard laboratory conditions.

Hygroscopicity and Hydrolytic Instability

The ethoxy portion of the molecule shares structural similarities with polyethylene glycol (PEG), a known hygroscopic polymer. This inherent property means the compound can readily absorb moisture from the atmosphere.[1][2] This absorbed water is not benign; it acts as a reagent for the hydrolysis of the methyl ester.

Mechanism of Hydrolysis: Ester hydrolysis can be catalyzed by both acid and base.[3] For aminoethoxy acetates, the intramolecular primary amine can act as a base to catalyze the hydrolysis, as depicted below. This self-catalyzed degradation pathway underscores the critical need to protect the compound from moisture.

G cluster_0 Base-Catalyzed Hydrolysis Compound Methyl 2-(2-aminoethoxy)acetate Intermediate Tetrahedral Intermediate Compound->Intermediate Nucleophilic attack by H₂O (catalyzed by intramolecular amine) Water H₂O (Absorbed Moisture) Product1 2-(2-aminoethoxy)acetic acid Intermediate->Product1 Collapse of intermediate Product2 Methanol (CH₃OH) Intermediate->Product2 Elimination of Methoxide

Caption: Base-catalyzed hydrolysis of the methyl ester.

Sensitivity to Atmospheric Oxygen

Primary aliphatic amines can be susceptible to oxidation when exposed to atmospheric oxygen.[4][5] This can lead to a variety of degradation products, including imines, aldehydes, or further oxidation products, potentially initiated by radical mechanisms. While these reactions may be slow at room temperature, they can become significant over long-term storage, especially if the compound is exposed to light or trace metal impurities that can catalyze oxidation.

Recommended Storage Conditions

Proper storage is the first line of defense against degradation. The primary goals are to minimize exposure to moisture and air.

Short-Term and Long-Term Storage Protocols
Parameter Short-Term Storage (Working Stock, < 1 week) Long-Term Storage (> 1 week) Rationale
Temperature 2-8°C (Refrigerated)-20°C or below (Frozen)Reduces the rate of chemical degradation (hydrolysis and oxidation).
Atmosphere Tightly sealed container.Inert gas (Argon or Nitrogen) backfill.Prevents ingress of atmospheric moisture and oxygen.[6]
Container Amber glass vial with a PTFE-lined cap.Borosilicate glass ampoule flame-sealed under inert gas or vial with a high-quality septum cap (e.g., Sure/Seal™).[7]Prevents photodegradation and ensures an airtight seal.
Hygroscopicity Management Store vial inside a desiccator with a drying agent (e.g., silica gel).Aliquot into single-use quantities to avoid repeated freeze-thaw cycles and moisture introduction to the bulk supply.[8][9]Minimizes water absorption during handling.
Aliquoting Strategy: A Self-Validating System for Purity

To maintain the integrity of the bulk material, it is imperative to aliquot the compound upon receipt. This practice prevents the repeated exposure of the entire stock to ambient conditions.

Caption: Recommended workflow for aliquoting hygroscopic compounds.

Safe Handling and Experimental Protocols

Handling Methyl 2-(2-aminoethoxy)acetate derivatives requires techniques to mitigate their sensitivity to air and moisture. All glassware should be rigorously dried in an oven (e.g., 125°C overnight) and cooled under a stream of dry inert gas before use.[10]

Protocol: Preparation of a Stock Solution

This protocol details the preparation of a stock solution for use in experiments, employing standard air-sensitive techniques.

Materials:

  • Methyl 2-(2-aminoethoxy)acetate derivative (aliquoted vial)

  • Anhydrous solvent (e.g., DMSO, DMF, Dichloromethane) from a sealed bottle[11]

  • Oven-dried volumetric flask with a rubber septum

  • Inert gas source (Argon or Nitrogen) with a needle adapter

  • Dry, gas-tight syringe with a Luer-lock fitting[11]

  • Analytical balance

Procedure:

  • Inerting the Flask: Place a rubber septum over the oven-dried volumetric flask. Insert a needle connected to the inert gas line and another needle to act as a vent. Purge the flask with inert gas for 5-10 minutes. Remove the vent needle first, then the gas inlet needle.

  • Weight Determination: Allow the vial containing the compound to equilibrate to room temperature inside a desiccator before opening to prevent condensation. Weigh the sealed vial.

  • Compound Transfer: Working swiftly, open the vial and transfer the solid to the inerted volumetric flask. A powder funnel may be used, which should also be oven-dried.

  • Re-weigh for Accuracy: Immediately reseal the empty (or near-empty) vial and re-weigh it. The difference in weight is the exact amount of compound transferred.

  • Solvent Addition via Syringe: Using a dry syringe, draw the required volume of anhydrous solvent. Pierce the septum of the volumetric flask and add a small amount of solvent to dissolve the solid. Once dissolved, add the remaining solvent to the calibration mark.

  • Mixing and Storage: Mix the solution thoroughly. For storage, wrap the septum and neck of the flask with Parafilm and store at the appropriate temperature as defined in the storage table.

Chemical Compatibility

Due to the presence of both an amine and an ester, these derivatives have specific chemical incompatibilities that must be considered.

Class of Compound Compatibility Reasoning and Potential Outcome
Strong Oxidizing Agents Incompatible The primary amine can be readily oxidized, leading to degradation.[4]
Strong Acids Incompatible Will protonate the amine, forming a salt. Can also catalyze ester hydrolysis.
Strong Bases Incompatible Can deprotonate the amine and will rapidly catalyze ester hydrolysis.[3]
Acylating Agents (e.g., Acid Chlorides) Reactive The primary amine will readily react to form an amide. This is often a desired reaction but must be controlled.
Aldehydes and Ketones Reactive The primary amine can react to form imines (Schiff bases).
Protic Solvents (e.g., Methanol, Water) Use with Caution Can participate in ester hydrolysis or transesterification.[12] Use only when necessary and preferably at low temperatures.
Aprotic Solvents (e.g., DMSO, DMF, THF, Dichloromethane) Generally Compatible Good solvents for dissolution, provided they are anhydrous.[13][14]

Spill Management and Waste Disposal

Spill Cleanup

In case of a spill, the following procedure should be followed:

  • Evacuate and Ventilate: Ensure the area is well-ventilated.

  • Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and nitrile gloves.

  • Contain the Spill: For liquid spills, absorb the material with an inert absorbent like vermiculite or sand.[15] For solid spills, carefully sweep up the material to avoid creating dust.

  • Collection: Place the absorbed or swept material into a sealed container for disposal.[15]

  • Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal

All waste containing Methyl 2-(2-aminoethoxy)acetate derivatives, including contaminated absorbents and empty containers, must be treated as hazardous chemical waste.

  • Segregation: Keep amine waste separate from other chemical waste streams to prevent hazardous reactions.[16]

  • Labeling: The waste container must be clearly labeled with its contents.

  • Disposal: Dispose of the waste through your institution's environmental health and safety office, following all local, regional, and national regulations for hazardous waste.[16][17][18] Do not dispose of down the drain.[19]

References

  • Polyethylene Glycol (PEG) and Its Hygroscopic Properties in Product Formulation. Shree Vallabh Chemical. [Link]

  • Kinetics and Mechanism for Hydrolysis of α-Amino Acid Esters in Mixed Ligand Complexes with Zn(II)–Nitrilo-tris(methyl phosphonic Acid). ResearchGate. [Link]

  • The hydrolysis of alpha-amino-acid esters in mixed ligand complexes with copper(II). PubMed. [Link]

  • Effect of Polyethylene Glycol with Different Molecular Weights on the Properties of Mytilaria laosensis Timber. MDPI. [Link]

  • Air-free technique. Wikipedia. [Link]

  • Hygroscopicity of wood after polyethylene glycol (PEG) impregnation and/or heat treatment. IRG-WP. [Link]

  • How do you handle hygroscopic solutes in the lab?. TutorChase. [Link]

  • On the Mechanism of Hydrolysis of Amino Acid Esters Coordinated to Halogeno Molybdenocene. ResearchGate. [Link]

  • Kinetics and mechanism of the hydrolysis of α-amino-acid esters in mixed-ligand complexes with copper(II) ethylenediaminemonoacetate. Journal of the Chemical Society, Dalton Transactions. [Link]

  • Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

  • Hydrolysis of Esters and Amides. Dalal Institute. [Link]

  • Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. [Link]

  • Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. [Link]

  • Degradation of poly(β-amino ester) gels in alcohols through transesterification: A method to conjugate drugs to polymer matrices. PMC. [Link]

  • A Convenient Synthesis of Amino Acid Methyl Esters. PMC. [Link]

  • Degradation mechanisms showing three hydrolysis pathways of amino acid ester substituted polyphosphazene. ResearchGate. [Link]

  • Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. LinkedIn. [Link]

  • Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. ResearchGate. [Link]

  • A Convenient Synthesis of Amino Acid Methyl Esters. ResearchGate. [Link]

  • Inhibition of amine oxidation.
  • Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

  • Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor. PMC. [Link]

  • Amine Disposal For Businesses. Collect and Recycle. [Link]

  • How to Handle Hygroscopic Reference Standards?. Chromatography Forum. [Link]

  • SAFETY DATA SHEET. ChemView. [Link]

  • Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N , N -dimethylformamide. Green Chemistry. [Link]

  • Handbook of Chemical Substance Management and Waste Disposal. Kanazawa University. [Link]

  • AMINO ACID DEGRADATION BY ANAEROBIC BACTERIA. Annual Reviews. [Link]

  • The oxidation of amino alcohols. ThinkIR - University of Louisville. [Link]

  • Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. PMC. [Link]

  • oxidation of Nitrogen containing compounds amines | Lec no 12 | Organic Chemistry | 20-05-2021. YouTube. [Link]

  • 18.5: Pathways of Amino Acid Degradation. Biology LibreTexts. [Link]

  • Oxidation of amino groups by hydroxyl radicals in relation to the oxidation degree of the alpha-carbon. ResearchGate. [Link]

  • A Convenient Synthesis of Amino Acid Methyl Esters. MDPI. [Link]

  • Aromatic amino acid degradation pathways to off-flavor end products. ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Bioconjugation Strategies Utilizing Methyl 2-(2-aminoethoxy)acetate

Target Audience: Discovery Chemists, Bioconjugation Scientists, and Therapeutics Developers Content Focus: PROTAC Linker Engineering, Antibody-Drug Conjugates (ADCs), and Reaction Causality Executive Summary & Structural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Discovery Chemists, Bioconjugation Scientists, and Therapeutics Developers Content Focus: PROTAC Linker Engineering, Antibody-Drug Conjugates (ADCs), and Reaction Causality

Executive Summary & Structural Rationale

In the development of heterobifunctional therapeutics—such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)—the selection of the linker is as critical as the pharmacophores themselves. Methyl 2-(2-aminoethoxy)acetate (often referred to as amino-PEG1-methyl ester) serves as an ultra-short, hydrophilic, heterobifunctional building block[1].

Unlike its tert-butyl ester counterpart (CAS 1155811-37-2), which requires harsh acidic conditions (e.g., TFA or HCl) for deprotection[], the methyl ester variant provides a distinct orthogonal reactivity profile. It allows for mild basic hydrolysis or direct nucleophilic acyl substitution (hydrazinolysis), thereby preserving acid-labile payloads such as certain auristatins or sensitive E3 ligase ligands. The primary amine serves as a highly reactive nucleophile for amidation or reductive amination, while the methyl ester acts as a protected carboxylate that prevents self-polymerization during initial coupling steps.

Physicochemical & Structural Profiling

To ensure reproducibility, it is critical to understand the physical state of the reagent. The free base is an oil prone to intermolecular condensation over time, whereas the hydrochloride salt is a bench-stable solid[3][4].

PropertySpecification / ValueCausality / Impact on Workflow
Chemical Name Methyl 2-(2-aminoethoxy)acetateProvides a highly compact PEG1 spacer to minimize entropic penalties during target binding.
CAS Number 215172-88-6 (Free Base)[1]1803611-80-4 (HCl Salt)[3]HCl salt requires neutralization in situ with an organic base (e.g., DIPEA) prior to coupling.
Molecular Weight 133.15 g/mol (Free Base)Minimal steric bulk; ideal for rigidifying ternary complexes in PROTACs.
Solubility DMF, DMSO, DCM, MeOH, WaterBroad solvent compatibility allows for both organic phase synthesis and aqueous bioconjugation.

Divergent Bioconjugation Pathways

The strategic value of Methyl 2-(2-aminoethoxy)acetate lies in its ability to undergo sequential, site-specific modifications. The diagram below illustrates the logical flow of its two primary reaction vectors: amine-directed coupling and ester-directed functionalization.

G A Methyl 2-(2-aminoethoxy)acetate (CAS: 215172-88-6) B Amine Modification (HATU / DIPEA) A->B Target Ligand-COOH C Ester Modification (Hydrazine Hydrate) A->C Nucleophilic Acyl Substitution D PROTAC Precursor (Ligand-PEG1-COOMe) B->D Amide Bond Formation E Reactive Hydrazide (Ligand-PEG1-CONHNH2) C->E Hydrazide Formation D->E Subsequent Hydrazinolysis

Figure 1: Divergent bioconjugation pathways of Methyl 2-(2-aminoethoxy)acetate.

Protocol I: PROTAC Linker Assembly via Amide Coupling

This protocol describes the attachment of the linker's primary amine to a carboxylic acid-bearing E3 ligase ligand (e.g., a thalidomide or VHL derivative). This protocol is designed as a self-validating system , utilizing LC-MS to confirm intermediate consumption before proceeding.

Rationale & Causality

We utilize HATU as the coupling reagent because it generates a highly reactive 7-aza-OBt ester intermediate, driving the reaction to completion in under an hour while minimizing epimerization of chiral ligands. When using the HCl salt of the linker (CAS 1803611-80-4)[3], an excess of N,N-Diisopropylethylamine (DIPEA) is mandatory. DIPEA is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile.

Step-by-Step Methodology
  • Activation: Dissolve the carboxylic acid ligand (1.0 eq) in anhydrous DMF (0.1 M concentration). Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir at room temperature for 10 minutes.

    • Validation Check: A quick TLC or LC-MS aliquot should show complete conversion of the free acid to the activated ester mass.

  • Amine Addition: Add Methyl 2-(2-aminoethoxy)acetate hydrochloride (1.2 eq) followed immediately by an additional 1.2 eq of DIPEA to neutralize the hydrochloride salt and liberate the nucleophilic free amine.

  • Reaction Propagation: Stir the mixture at room temperature under an inert nitrogen atmosphere for 1–2 hours.

  • Quenching & Workup: Dilute the reaction with Ethyl Acetate and wash sequentially with 5% aqueous Citric Acid (to remove unreacted amine and DIPEA) and saturated NaHCO₃ (to remove acidic byproducts).

  • Validation: Dry the organic layer over Na₂SO₄, concentrate, and analyze via LC-MS. The target mass should correspond to [M+H]+ of the Ligand-PEG1-COOMe conjugate.

Quantitative Optimization Data for Amide Coupling
Coupling ReagentBase (Eq)SolventTime to >95% ConversionEpimerization Risk
HATU DIPEA (3.2)DMF1 hourLow
EDC / NHS DIPEA (2.2)DCM4 hoursVery Low
PyBOP NMM (3.2)DMF2 hoursModerate

Protocol II: ADC Conjugation via Hydrazinolysis and Glycan Targeting

For Antibody-Drug Conjugates, relying on stochastic lysine or cysteine conjugation can lead to heterogeneous drug-to-antibody ratios (DAR). A site-specific alternative involves oxidizing the native glycans on the Fc region of the antibody to aldehydes, followed by conjugation with a hydrazide-functionalized payload.

Methyl 2-(2-aminoethoxy)acetate is uniquely suited for this: its methyl ester can be directly converted to a hydrazide without passing through a carboxylic acid intermediate.

ADC Ox Step 1: Glycan Oxidation NaIO4, pH 5.5, 4°C Hyd Step 2: Hydrazide Linker Addition Payload-PEG1-CONHNH2 Ox->Hyd Generates Aldehydes Conj Step 3: Hydrazone Formation Aniline catalyst, pH 5.5 Hyd->Conj Nucleophilic Attack Stab Step 4: Reduction (Optional) NaCNBH3 to stabilize bond Conj->Stab Hydrazone Reduction

Figure 2: Site-specific ADC conjugation workflow utilizing a PEG1-hydrazide linker.

Rationale & Causality

Hydrazine hydrate is a potent nucleophile that easily displaces the methoxy leaving group of the ester. We perform this reaction in Methanol to prevent transesterification byproducts. For the bioconjugation step, a pH of 5.5 is strictly maintained; at this pH, the hydrazide (pKa ~3.0) remains unprotonated and nucleophilic, while standard amines (pKa ~9.0) are protonated and unreactive, ensuring absolute chemoselectivity.

Step-by-Step Methodology

Part A: Hydrazide Formation

  • Dissolve the Payload-PEG1-COOMe intermediate (from Protocol I) in anhydrous Methanol (0.2 M).

  • Add Hydrazine Hydrate (10.0 eq). Caution: Hydrazine is highly toxic; perform in a fume hood[4].

  • Heat the reaction to 65°C for 4 hours.

  • Validation: Monitor by LC-MS. The mass will shift by -14 Da (loss of -OCH3, gain of -NHNH2).

  • Concentrate under reduced pressure and purify via preparative HPLC to yield Payload-PEG1-CONHNH2.

Part B: Site-Specific Antibody Conjugation

  • Oxidation: Buffer exchange the monoclonal antibody into 100 mM Sodium Acetate buffer (pH 5.5). Add Sodium Periodate (NaIO₄, 10 mM final concentration) and incubate at 4°C in the dark for 30 minutes to oxidize Fc glycans to aldehydes.

  • Quenching: Quench excess NaIO₄ by adding Glycerol (50 mM final) for 10 minutes. Buffer exchange to remove small molecules.

  • Conjugation: Add the Payload-PEG1-CONHNH2 (10 eq per antibody) to the oxidized antibody. Add Aniline (10 mM) as a nucleophilic catalyst to accelerate hydrazone formation. Incubate at room temperature for 2 hours.

  • Validation: Analyze the intact conjugate via Hydrophobic Interaction Chromatography (HIC) or native Mass Spectrometry to determine the DAR (Drug-to-Antibody Ratio).

Expert Troubleshooting & Safety Insights

  • Ester Hydrolysis vs. Amidation: If LC-MS indicates the presence of the free carboxylic acid (Ligand-PEG1-COOH) instead of the desired methyl ester during Protocol I, it is likely due to adventitious water in the DMF or highly basic conditions. Fix: Ensure strictly anhydrous solvents and do not exceed 3.5 equivalents of DIPEA.

  • Incomplete Hydrazinolysis: Sterically hindered payloads can slow down the hydrazine attack. Fix: If conversion stalls, switch the solvent from Methanol to Ethanol and increase the temperature to 80°C.

  • Safety & Handling: The free base and HCl salt of Methyl 2-(2-aminoethoxy)acetate can cause skin and eye irritation[3][4]. Always handle with appropriate PPE and perform all hydrazine reactions in a certified fume hood to prevent inhalation of toxic vapors.

References

  • methyl 2-(2-aminoethoxy)
  • bocsci.
  • methyl 2-(2-aminoethoxy)
  • CAS No. 215172-88-6 Specifications - Ambeed.

Sources

Application

Solid-phase peptide synthesis using Methyl 2-(2-aminoethoxy)acetate

Application Note: Site-Specific Side-Chain PEGylation and Divergent Functionalization in SPPS using Methyl 2-(2-aminoethoxy)acetate Target Audience: Researchers, peptide chemists, and drug development professionals. Cont...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Site-Specific Side-Chain PEGylation and Divergent Functionalization in SPPS using Methyl 2-(2-aminoethoxy)acetate

Target Audience: Researchers, peptide chemists, and drug development professionals. Content Type: Advanced Application Note & Experimental Protocol.

Introduction & Mechanistic Rationale

In the development of modern peptide therapeutics, Proteolysis Targeting Chimeras (PROTACs), and Cytotoxicity Targeting Chimeras (CyTaCs), the incorporation of short polyethylene glycol (PEG) spacers is critical for optimizing solubility, modulating pharmacokinetics, and reducing steric hindrance between functional domains [1]. Methyl 2-(2-aminoethoxy)acetate (a PEG1 mini-spacer, also known as AEEA methyl ester) is a highly versatile bifunctional building block.

While standard Solid-Phase Peptide Synthesis (SPPS) typically utilizes Fmoc-protected amino acids (e.g., Fmoc-AEEA-OH) for linear chain elongation, the use of the unprotected amine/methyl ester variant—Methyl 2-(2-aminoethoxy)acetate—enables a highly efficient divergent side-chain functionalization strategy .

The Causality of the Chemical Strategy

By utilizing Methyl 2-(2-aminoethoxy)acetate, chemists can bypass the need for expensive pre-synthesized Fmoc-linker derivatives. Instead, the strategy relies on orthogonal deprotection :

  • Orthogonal Side-Chain Unmasking: A peptide is synthesized with a specific residue (e.g., Glutamic acid) protected by an allyl ester (Glu(OAll)). Palladium-catalyzed deprotection selectively unmasks this carboxylate while the rest of the peptide remains protected on the resin [3].

  • Amine-to-Carboxylate Coupling: The free primary amine of Methyl 2-(2-aminoethoxy)acetate acts as a potent nucleophile, coupling to the unmasked side-chain carboxylate. HATU is selected as the coupling reagent because its 7-aza-1-hydroxybenzotriazole moiety accelerates the reaction kinetics, overcoming the steric hindrance of the resin matrix.

  • On-Resin Saponification: The methyl ester of the newly attached spacer is base-stable during standard Fmoc deprotection but can be selectively hydrolyzed (saponified) using Lithium Hydroxide (LiOH) to yield a free terminal carboxylate [2]. This creates a new attachment point for fluorophores, cytotoxic payloads, or E3 ligase ligands directly on the solid support.

Experimental Workflow Visualization

The following diagram illustrates the orthogonal functionalization pathway, highlighting the transition from a linear protected peptide to a divergently functionalized scaffold.

G N1 1. Resin-bound Peptide with Glu(OAll) N2 2. Pd(PPh3)4 / PhSiH3 Allyl Deprotection N1->N2 N3 3. Free Side-Chain Carboxylate Exposed N2->N3 N4 4. Methyl 2-(2-aminoethoxy)acetate + HATU / DIPEA N3->N4 N5 5. Peptide with AEEA-OMe Branch N4->N5 N6 6. On-Resin Saponification (LiOH / THF / H2O) N5->N6 N7 7. Peptide with AEEA-OH Branch N6->N7 N8 8. Payload Coupling & TFA Cleavage N7->N8

Workflow for orthogonal side-chain PEGylation and functionalization using Methyl 2-(2-aminoethoxy)acetate.

Quantitative Data: Optimization of Coupling and Saponification

To ensure a self-validating system, empirical data must guide reagent selection. Table 1 summarizes the optimization of coupling reagents for attaching Methyl 2-(2-aminoethoxy)acetate, alongside the conditions required for successful on-resin saponification without inducing racemization or premature cleavage [2].

Table 1: Optimization Parameters for Side-Chain Modification

StepReagent SystemEquivalentsTime / TempConversion (%)Side Reactions
Coupling DIC / Oxyma Pure3.0 eq2 h / 25°C~75%Incomplete coupling
Coupling PyBOP / DIPEA3.0 eq2 h / 25°C~85%Minor guanidinylation
Coupling HATU / DIPEA 3.0 eq 1 h / 25°C >98% None detected
Saponification 0.1 M NaOH in MeOH10.0 eq2 h / 25°C>95%Aspartimide formation
Saponification 0.5 M LiOH in THF/H₂O 15.0 eq 4 h / 25°C >98% None detected

Note: HATU is prioritized for coupling due to superior conversion rates. LiOH in THF/H₂O (3:1) is mandatory for saponification to suppress base-catalyzed aspartimide formation often seen with NaOH.

Detailed Experimental Protocols

Prerequisites: The peptide must be synthesized on a base-stable resin (e.g., Rink Amide AM or ChemMatrix) to withstand the saponification step. The residue targeted for modification must be incorporated as Fmoc-Glu(OAll)-OH or Fmoc-Asp(OAll)-OH.

Protocol A: Palladium-Catalyzed Allyl Deprotection

Causality: Tetrakis(triphenylphosphine)palladium(0) ( Pd(PPh3​)4​ ) acts as the catalyst to selectively cleave the allyl ester, while Phenylsilane ( PhSiH3​ ) acts as the allyl group scavenger, preventing re-alkylation of the peptide [3].

  • Swell the peptide-resin (0.1 mmol scale) in anhydrous Dichloromethane (DCM) for 30 minutes.

  • In a glass vial (do not use plastic, as it may absorb the catalyst), dissolve Pd(PPh3​)4​ (0.3 eq, 34.6 mg) and PhSiH3​ (10 eq, 123 µL) in 3 mL of anhydrous DCM/DMF (1:1 v/v).

  • Add the solution to the resin and agitate under an Argon atmosphere for 1.5 hours at room temperature.

  • Drain the reaction mixture. Wash the resin extensively to remove palladium byproducts:

    • DCM (3 × 3 mL)

    • 0.5% Sodium diethyldithiocarbamate in DMF (3 × 3 mL) [Removes residual Pd turning the resin from brown to its original color]

    • DMF (5 × 3 mL)

Protocol B: Coupling of Methyl 2-(2-aminoethoxy)acetate

Causality: The primary amine of the linker is coupled to the newly unmasked carboxylate. A slight excess of DIPEA is used to ensure the amine hydrochloride salt of the linker is fully neutralized and nucleophilic.

  • Dissolve Methyl 2-(2-aminoethoxy)acetate hydrochloride (3.0 eq, 0.3 mmol, ~50.8 mg) and HATU (2.9 eq, 0.29 mmol, 110 mg) in 2 mL of DMF.

  • Add DIPEA (6.0 eq, 0.6 mmol, 104 µL) to the solution. Pre-activate for 2 minutes.

  • Add the activated mixture to the resin and agitate for 1 hour at room temperature.

  • Validation Check: Perform a Kaiser test. Since the coupling is to a side-chain carboxylate, a standard Kaiser test on the resin will remain negative (colorless) if the N-terminus is Fmoc-protected. To validate, cleave a micro-aliquot and analyze via LC-MS for the mass shift corresponding to the AEEA-OMe addition (+115 Da).

  • Wash the resin with DMF (5 × 3 mL) and DCM (3 × 3 mL).

Protocol C: On-Resin Saponification

Causality: The methyl ester must be hydrolyzed to a free carboxylic acid to allow further chain elongation or payload attachment. LiOH is utilized because the lithium cation coordinates with the ester oxygen, facilitating hydroxide attack while minimizing the basicity of the microenvironment, thereby preventing racemization [2].

  • Swell the resin in THF/H₂O (3:1 v/v) for 30 minutes.

  • Prepare a fresh solution of 0.5 M LiOH in THF/H₂O (3:1 v/v).

  • Add 3 mL of the LiOH solution to the resin (approx. 15 equivalents).

  • Agitate gently for 4 hours at room temperature.

  • Drain the resin and neutralize the basic environment immediately to prevent degradation:

    • Wash with THF/H₂O (3 × 3 mL)

    • Wash with 0.1 M HOBt in DMF (3 × 3 mL) [Acts as a mild acid to neutralize residual LiOH]

    • Wash with DMF (5 × 3 mL) and DCM (3 × 3 mL).

  • The resin now presents a free carboxylate extended by a PEG1 spacer, ready for standard DIC/Oxyma or HATU coupling to a payload (e.g., a fluorophore amine or PROTAC warhead).

Protocol D: Final Cleavage
  • Treat the resin with a cleavage cocktail of TFA / Triisopropylsilane (TIPS) / H₂O (95 : 2.5 : 2.5 v/v) for 2 hours at room temperature.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize prior to RP-HPLC purification.

References

  • Vectorized ULK1/2 and VPS34 Inhibitors for Tissue-Selective Autophagy Inhibition in Oncology. ACS Publications. URL:[Link]

  • Radiohybrid ligands: a novel tracer concept exemplified by the development, radiolabeling and comparative preclinical evaluation. Journal of Nuclear Medicine. URL:[Link]

Method

Application Note: Step-by-Step Hydrolysis of Methyl 2-(2-aminoethoxy)acetate to 2-(2-Aminoethoxy)acetic Acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Synthesis of hydrophilic PEG1-amine-acid linkers for PROTACs, Antibody-Drug Conjugates (ADCs), and bioconjugation workflo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Synthesis of hydrophilic PEG1-amine-acid linkers for PROTACs, Antibody-Drug Conjugates (ADCs), and bioconjugation workflows.

Mechanistic Rationale: Escaping the "Zwitterion Trap"

Methyl 2-(2-aminoethoxy)acetate is a highly versatile bifunctional linker. However, hydrolyzing its methyl ester to yield the free carboxylic acid presents a classic synthetic challenge due to the presence of an unprotected primary amine.

The Causality of Reagent Selection: Standard basic saponification (e.g., using LiOH or NaOH in THF/Water) successfully cleaves the ester but generates the carboxylate salt of the amino acid. Neutralizing this basic mixture to isolate the product forces the molecule into its zwitterionic state. Because short-chain PEG-amino acids are extremely hydrophilic, extracting the zwitterion from the aqueous phase—which is now saturated with inorganic salts like LiCl or NaCl—is practically impossible without tedious ion-exchange chromatography[1]. Furthermore, base-catalyzed hydrolysis of amino-acid esters often requires complex kinetic monitoring to prevent side reactions[2].

The Self-Validating Acidic System: To circumvent the "zwitterion trap," this protocol utilizes acidic hydrolysis via 6M Hydrochloric Acid (HCl) . Refluxing the amino ester in 6M HCl simultaneously cleaves the methyl ester and quantitatively protonates the primary amine. The brilliance of this approach lies in its self-purifying nature: the reagents (Water, HCl) and the byproduct (Methanol) are entirely volatile. By simply applying reduced pressure (rotary evaporation), all impurities are driven off, leaving behind the pure 2-(2-aminoethoxy)acetic acid hydrochloride salt in quantitative yield. No extraction or chromatography is required.

Comparative Data: Acidic vs. Basic Hydrolysis

The following table summarizes the quantitative and operational differences between the two primary hydrolysis pathways, justifying the selection of the acidic protocol for unprotected amino esters.

Process ParameterAcidic Hydrolysis (Recommended)Basic Hydrolysis (Not Recommended)
Reagent System 6M Aqueous HCl (Excess)1.5 eq. LiOH in THF/H₂O
Primary Product Form Hydrochloride Salt ( −NH3+​Cl− )Carboxylate Salt ( −COO−Li+ )
Byproducts Methanol, Water (Volatile)Methanol, LiCl (Non-volatile)
Isolation Methodology Direct vacuum evaporationCation-exchange chromatography
Typical Yield >95% (Quantitative)40% - 60% (Loss during desalting)
Scalability Excellent (Multi-gram to Kilogram)Poor (Limited by column capacity)

Experimental Protocol: Self-Validating Methodology

Materials and Reagents
  • Reactant: Methyl 2-(2-aminoethoxy)acetate (MW: 133.15 g/mol )

  • Reagent/Solvent: 6M Hydrochloric Acid (aq)

  • Purification Solvent: Cold Diethyl Ether or Acetone

  • Equipment: 50 mL round-bottom flask, reflux condenser, oil bath/heating mantle, rotary evaporator, high-vacuum pump.

Step-by-Step Acidic Hydrolysis Workflow

Step 1: Reaction Setup

  • To a clean, dry 50 mL round-bottom flask equipped with a PTFE magnetic stir bar, add Methyl 2-(2-aminoethoxy)acetate (1.33 g, 10.0 mmol).

  • Carefully add 15 mL of 6M aqueous HCl to the flask. The solution will become slightly warm due to the immediate exothermic protonation of the primary amine.

Step 2: Reflux and Cleavage 3. Attach a reflux condenser to the flask and place it in a pre-heated oil bath at 100 °C. 4. Stir the mixture vigorously under reflux for 6 to 8 hours. 5. Analytical Check: Monitor the reaction via LC-MS. Look for the complete disappearance of the starting material mass ( [M+H]+=134 ) and the emergence of the product mass ( [M+H]+=120 ).

Step 3: Isolation via Volatile Removal 6. Remove the flask from the heat and allow it to cool to room temperature. 7. Transfer the reaction mixture to a rotary evaporator. Set the water bath to 50 °C and apply reduced pressure to evaporate the water, methanol, and excess HCl. 8. Causality Check: As the volatiles are removed, a thick syrup will form, which will eventually crystallize into a solid. Because HCl is a gas dissolved in water, prolonged evaporation ensures zero inorganic acid remains in the matrix.

Step 4: Trituration and Drying 9. Suspend the resulting crude solid in 10 mL of cold diethyl ether (or acetone) and triturate (grind with a spatula) vigorously. This step dissolves any trace organic impurities while the highly polar hydrochloride salt remains insoluble. 10. Filter the white solid through a sintered glass funnel and dry overnight under high vacuum. 11. Yield: ~1.50 g (>95%) of 2-(2-aminoethoxy)acetic acid hydrochloride (MW: 155.58 g/mol ).

Optional: Free-Basing to the Zwitterion

If your downstream application strictly requires the free zwitterionic acid (rather than the HCl salt), perform the following ion-exchange desalting step:

  • Dissolve the hydrochloride salt in a minimum volume of deionized water.

  • Load the solution onto a column packed with strongly acidic cation exchange resin (e.g., Dowex 50WX8, H⁺ form).

  • Wash the column with 3 column volumes (CV) of deionized water to elute the chloride ions (verify with AgNO₃ drop test).

  • Elute the free amino acid using 1M aqueous Ammonium Hydroxide (NH₄OH).

  • Lyophilize the ammonia eluate to obtain the pure zwitterion.

Reaction Workflow Visualization

The following diagram maps the logical progression of the hydrolysis and optional free-basing workflow, highlighting the physical state transitions that enable high-purity isolation.

Workflow A Methyl 2-(2-aminoethoxy)acetate (Starting Material) B 6M HCl (aq) 100°C, 6-8 hrs A->B Hydrolysis C 2-(2-Aminoethoxy)acetic acid • HCl (Aqueous Mixture) B->C Cleavage D Rotary Evaporation (Remove Volatiles) C->D Workup E Pure Hydrochloride Salt (Solid Product) D->E Isolation F Cation Exchange (Optional Free-basing) E->F Dowex 50WX8 G Pure Zwitterion (Free Acid) F->G NH3 Elution

Workflow for the acidic hydrolysis of methyl 2-(2-aminoethoxy)acetate and optional free-basing.

References

  • Binette, R., Desgagné, M., Theaud, C., & Boudreault, P.-L. (2022). "Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent." Molecules, 27(9), 2788.[Link]

  • Nolan, K. B., Coles, B. R., & Hay, R. W. (1973). "Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III). Part II. Hydrolysis of 2-aminoethyl acetate." Journal of the Chemical Society, Dalton Transactions.[Link]

Sources

Application

Application Note: Enhancing Click Chemistry Workflows with the Hydrophilic Linker, Methyl 2-(2-aminoethoxy)acetate

Abstract Click chemistry, particularly the copper(I)-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, provides a robust platform for molecular conjugation.[1] However, the conjugation o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Click chemistry, particularly the copper(I)-catalyzed (CuAAC) and strain-promoted (SPAAC) azide-alkyne cycloaddition reactions, provides a robust platform for molecular conjugation.[1] However, the conjugation of hydrophobic molecules or modification of large biomolecules in aqueous environments often leads to challenges such as poor solubility, aggregation, and reduced bioavailability.[][3] This guide details the incorporation of Methyl 2-(2-aminoethoxy)acetate, a short, monodisperse, hydrophilic linker, into click chemistry workflows. By leveraging its terminal primary amine, this linker serves as a versatile handle to introduce hydrophilicity and a "clickable" functional group (azide or alkyne) onto a target molecule. This process mitigates solubility issues and enhances the pharmacokinetic properties of the resulting conjugates, making it an invaluable strategy for researchers in drug development and chemical biology.[][4]

Introduction: The Hydrophilicity Challenge in Bioconjugation

The covalent linking of molecules is fundamental to creating advanced therapeutics like Antibody-Drug Conjugates (ADCs), developing diagnostic tools, and functionalizing materials. While click chemistry offers unparalleled efficiency for these conjugations, the inherent properties of the molecules being joined can present significant obstacles.[5][6]

A primary challenge is hydrophobicity. Many potent drug payloads, fluorescent dyes, and molecular probes are poorly soluble in aqueous buffers, the required medium for most biological applications.[3] Conjugating these moieties to proteins or other biomolecules can induce aggregation, reduce biological activity, and lead to rapid clearance from circulation.[]

A proven strategy to overcome these limitations is the incorporation of hydrophilic linkers, such as those based on polyethylene glycol (PEG).[7][8][9] These linkers create a protective hydration shell around the molecule, which can:

  • Increase Aqueous Solubility: Facilitating reaction setup and preventing aggregation of the final conjugate.[4]

  • Improve Pharmacokinetics: Reducing renal clearance and shielding the conjugate from enzymatic degradation, thereby extending its circulation half-life.[10]

  • Enhance Bioavailability: Improving the overall exposure of the therapeutic or diagnostic agent in a biological system.[5][11]

Methyl 2-(2-aminoethoxy)acetate is an ideal reagent for this purpose. It provides a short, defined-length PEG-like structure to confer hydrophilicity, while its terminal primary amine offers a versatile point of attachment for subsequent functionalization.

Core Strategy: Functionalization via Amide Coupling and Amine Conversion

The overall strategy involves a two-stage process. First, a molecule of interest containing a carboxylic acid is coupled to the primary amine of Methyl 2-(2-aminoethoxy)acetate via standard amide bond formation. This permanently attaches the hydrophilic linker. Second, the now-pendant primary amine of the linker is chemically converted into either an azide or an alkyne, rendering the molecule ready for click chemistry workflows. The primary amine is an excellent and widely used handle for bioconjugation.[12][13]

G cluster_0 cluster_1 A Target Molecule (with -COOH) C Amide Bond Formation (EDC, NHS) A->C B Methyl 2-(2-aminoethoxy)acetate B->C D Hydrophilic Linker Attached to Target C->D E Diazotransfer Reaction D->E F Acylation with Activated Alkyne D->F G Azide-Functionalized Target E->G H Alkyne-Functionalized Target F->H I Click Chemistry (CuAAC or SPAAC) G->I H->I J Final Conjugate I->J

Figure 1. Overall workflow for incorporating the hydrophilic linker.

Protocol 1: Initial Conjugation of Methyl 2-(2-aminoethoxy)acetate

This protocol describes the initial, foundational step of attaching the linker to a target molecule that possesses a carboxylic acid group using carbodiimide chemistry.

3.1. Principle

Carbodiimides, such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), activate carboxyl groups to form a highly reactive O-acylisourea intermediate. This intermediate readily reacts with primary amines to form a stable amide bond. The addition of N-hydroxysuccinimide (NHS) stabilizes the active intermediate by converting it to an NHS ester, improving reaction efficiency and allowing for a two-step procedure if desired.

3.2. Materials

  • Molecule of Interest (containing a -COOH group)

  • Methyl 2-(2-aminoethoxy)acetate hydrochloride

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

  • Sulfo-NHS or NHS (N-hydroxysuccinimide)

  • Anhydrous DMF or DMSO

  • Reaction Buffer: MES or PBS, pH 6.0-7.5

  • Quenching Buffer: Hydroxylamine or Tris buffer

  • Purification system (e.g., HPLC, dialysis tubing, or size-exclusion chromatography)

3.3. Step-by-Step Protocol

  • Preparation: Dissolve the carboxyl-containing molecule of interest in the reaction buffer or anhydrous solvent to a final concentration of 1-10 mg/mL.

  • Activation: Add a 5 to 10-fold molar excess of both EDC and NHS to the solution. Allow the activation to proceed for 15-30 minutes at room temperature.

  • Linker Addition: Dissolve Methyl 2-(2-aminoethoxy)acetate hydrochloride in the reaction buffer and neutralize with a base like triethylamine (TEA) or diisopropylethylamine (DIPEA) if needed. Add a 10 to 50-fold molar excess of the linker solution to the activated molecule.

  • Reaction: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

  • Quenching (Optional): Add a quenching buffer to consume any unreacted NHS esters.

  • Purification: Purify the linker-modified molecule to remove excess linker and coupling reagents. For proteins, dialysis or size-exclusion chromatography is effective. For small molecules, reverse-phase HPLC is recommended.

  • Verification: Confirm successful conjugation via mass spectrometry (LC-MS), observing the expected mass shift.

Protocol 2: Conversion of the Amine to a Clickable Handle

Once the hydrophilic linker is attached, its terminal amine must be converted to an azide or alkyne.

Pathway A: Amine-to-Azide Conversion via Diazotransfer

Modern diazotransfer reagents offer a safe and highly efficient method for converting primary aliphatic amines to azides.[14][15] Reagents like fluorosulfuryl azide (generated in situ) or commercially available aryl sulfonyl azides are preferred over older, potentially explosive reagents.[16][17] This reaction is chemoselective for aliphatic amines over aromatic amines.[16]

G Molecule Target-Linker-NH2 Catalyst Mild Base (e.g., K2CO3) CuSO4 (optional catalyst) Molecule->Catalyst Reagent Aryl Sulfonyl Azide (e.g., Imidazole-1-sulfonyl azide) Reagent->Catalyst Product Target-Linker-N3 Catalyst->Product Diazotransfer

Figure 2. Reaction scheme for amine-to-azide conversion.

Step-by-Step Protocol:

  • Preparation: Dissolve the amine-terminated, linker-modified molecule in a suitable solvent (e.g., DCM, MeOH, or a buffered aqueous solution).

  • Reagent Addition: Add a mild base (e.g., K₂CO₃ or DIPEA). Add 1.5 to 2.0 equivalents of a stable diazotransfer reagent, such as imidazole-1-sulfonyl azide hydrochloride.

  • Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor progress by TLC or LC-MS.

  • Purification: Upon completion, purify the azide-functionalized product using appropriate chromatography to remove the spent sulfonyl amide and excess reagents.

Pathway B: Amine-to-Alkyne Conversion via Acylation

Introducing an alkyne is a straightforward acylation reaction using an activated form of an alkyne-containing carboxylic acid, such as Pent-4-ynoic acid NHS ester.[18]

G Molecule Target-Linker-NH2 Solvent DMF or DMSO Aqueous Buffer (pH 7.5-9) Molecule->Solvent Reagent Alkyne-NHS Ester (e.g., Pent-4-ynoic acid NHS ester) Reagent->Solvent Product Target-Linker-Alkyne Solvent->Product Acylation

Figure 3. Reaction scheme for amine-to-alkyne conversion.

Step-by-Step Protocol:

  • Preparation: Dissolve the amine-terminated molecule in an appropriate solvent. For proteins, a buffer like PBS at pH 7.5-8.5 is ideal. For small molecules, DMF or DMSO can be used.

  • Reagent Addition: Add a 5 to 10-fold molar excess of the Alkyne-NHS ester (e.g., from a stock solution in DMSO).

  • Reaction: Incubate for 1-2 hours at room temperature.

  • Purification: Purify the alkyne-functionalized product using chromatography or dialysis to remove unreacted NHS ester and byproducts.

Application: Click Chemistry Conjugation Protocols

With azide or alkyne handles installed, the modified molecules are ready for click chemistry. The choice between CuAAC and SPAAC depends on the application, particularly the tolerance of the molecules to copper.[19]

Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is highly efficient and uses a copper(I) catalyst to join a terminal alkyne and an azide, exclusively forming a 1,4-disubstituted triazole.[20][21] For biological applications, the catalyst is typically generated in situ from a copper(II) salt and a reducing agent, and a stabilizing ligand is used to protect the biomolecule and enhance reaction efficiency.[22]

ParameterRecommendationRationale
Copper Source 50-200 µM CuSO₄Precursor for the active Cu(I) catalyst.
Reducing Agent 1-5 mM Sodium AscorbateReduces Cu(II) to the active Cu(I) state and prevents oxidative side reactions.[23]
Ligand 250-1000 µM THPTAA water-soluble ligand that stabilizes the Cu(I) catalyst, reduces cytotoxicity, and accelerates the reaction.[22]
Reactants 1.1 to 10 molar excess of one reactantDrive the reaction to completion. The more precious component is used as the limiting reagent.
Solvent Aqueous buffer (PBS, Tris)CuAAC is highly tolerant of aqueous conditions.[20]
Temperature Room Temperature or 37°CMild conditions preserve the integrity of most biomolecules.
Duration 1-4 hoursThe reaction is typically rapid and high-yielding.

Step-by-Step Protocol:

  • Prepare Catalyst Premix: In a microcentrifuge tube, mix the CuSO₄ solution with the THPTA ligand solution. Allow it to complex for 2-3 minutes.

  • Prepare Reaction Mixture: In a separate tube, combine the azide-functionalized molecule and the alkyne-functionalized molecule in the desired buffer.

  • Initiate Reaction: Add the catalyst premix to the reaction mixture. Finally, add the freshly prepared sodium ascorbate solution to initiate the cycloaddition.

  • Incubate: Allow the reaction to proceed at room temperature. Protect from light if using fluorescent probes.

  • Purify: Purify the final conjugate using an appropriate method (dialysis, SEC, or HPLC) to remove copper and excess reagents.

Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click reaction ideal for live-cell imaging or applications involving copper-sensitive molecules.[24][] It relies on the high ring strain of a cyclooctyne (e.g., DBCO, BCN) to react with an azide without any catalyst.[26][27]

ParameterRecommendationRationale
Strained Alkyne DBCO, BCNHighly reactive and stable cyclooctynes commonly used in SPAAC.[24]
Reactants 2 to 20 molar excess of the strained alkyneHigher excess can compensate for slightly slower kinetics compared to CuAAC.
Solvent Aqueous buffer (PBS, Tris)SPAAC is fully bioorthogonal and works well in complex biological media.[26]
Temperature 4°C to 37°CReaction proceeds readily at physiological temperatures.
Duration 1-24 hoursKinetics are dependent on the specific strained alkyne used.

Step-by-Step Protocol:

  • Prepare Reaction Mixture: Combine the azide-functionalized molecule and the strained alkyne (e.g., a DBCO-functionalized dye) in a suitable buffer.

  • Incubate: Allow the reaction to proceed at the desired temperature (e.g., 4°C overnight or 37°C for 1-4 hours).

  • Purify: Purify the final conjugate to remove any unreacted strained alkyne.

G Start Azide- or Alkyne- Functionalized Molecule Choice Is the system copper-sensitive or in vivo? Start->Choice CuAAC Perform CuAAC (Copper, Ligand, Reductant) Choice->CuAAC No SPAAC Perform SPAAC (Strained Alkyne) Choice->SPAAC Yes Product Final Triazole Conjugate CuAAC->Product SPAAC->Product

Figure 4. Decision workflow for choosing between CuAAC and SPAAC.

Conclusion

Methyl 2-(2-aminoethoxy)acetate is a powerful and versatile building block for modifying molecules destined for click chemistry applications. Its incorporation introduces a defined, hydrophilic element that can significantly improve the handling and performance of otherwise challenging hydrophobic molecules. By following the robust protocols outlined in this guide, researchers can efficiently convert a primary amine into a clickable azide or alkyne handle, thereby seamlessly integrating this beneficial linker into both CuAAC and SPAAC workflows. This strategy represents a key enabling step for advancing the development of next-generation bioconjugates, therapeutics, and diagnostic agents.

References

  • Title: Safe and efficient route to azides makes click chemistry even easier Source: ACS Publications URL: [Link]

  • Title: Click Chemistry, a Powerful Tool for Pharmaceutical Sciences Source: PMC URL: [Link]

  • Title: Click Chemistry Azide-Alkyne Cycloaddition Source: Organic-Chemistry.org URL: [Link]

  • Title: Chemoselective Diazotransfer of Primary Aliphatic Amines into Azides Using Commercial Aryl Sulfonyl Azides Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Hydrophilic Sequence-Defined Cross-Linkers for Antibody–Drug Conjugates Source: Bioconjugate Chemistry - ACS Publications URL: [Link]

  • Title: Alkyne-Azide Click Chemistry Protocol for ADCs Source: AxisPharm URL: [Link]

  • Title: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Source: Creative Biolabs URL: [Link]

  • Title: Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides Source: PMC URL: [Link]

  • Title: Amine‐to‐Azide Conversion on Native RNA via Metal‐Free Diazotransfer Opens New Avenues for RNA Manipulations Source: PMC URL: [Link]

  • Title: Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine Source: MDPI URL: [Link]

  • Title: Click chemistry Activators Source: Interchim URL: [Link]

  • Title: Strategies to Improve the Lipophilicity of Hydrophilic Macromolecular Drugs Source: PMC - NIH URL: [Link]

  • Title: Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer Source: PMC URL: [Link]

  • Title: General Dialdehyde Click Chemistry for Amine Bioconjugation Source: PubMed URL: [Link]

  • Title: PEGs for Copper-Free Click Chemistry Source: JenKem Technology URL: [Link]

  • Title: Strain-Promoted Alkyne Azide Cycloaddition for the Functionalization of Poly(amide)-Based Dendrons and Dendrimers Source: Journal of the American Chemical Society URL: [Link]

  • Title: Hydrophilicity: Significance and symbolism Source: ScienceDirect URL: [Link]

  • Title: General Dialdehyde Click Chemistry for Amine Bioconjugation Source: ACS Publications URL: [Link]

  • Title: Do You Know the Chemical Properties of Methyl Acetate? Source: A&A Pharmachem URL: [Link]

  • Title: Conversions of primary amines to azides by n-butyllithium and azidotris(diethylamino)phosphonium bromide Source: ResearchGate URL: [Link]

  • Title: Hydrophilic linkers for antibody drug conjugates Source: Google Patents URL
  • Title: Primary Amine-Based Photoclick Chemistry: From Concept to Diverse Applications in Chemical Biology and Medicinal Chemistry Source: Accounts of Chemical Research - ACS Publications URL: [Link]

  • Title: Click Chemistry Conjugations Source: PMC URL: [Link]

  • Title: Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry Source: Chemical Reviews - ACS Publications URL: [Link]

  • Title: methyl 2-(2-aminoethoxy)acetate hydrochloride — Chemical Substance Information Source: ECHA URL: [Link]

  • Title: Click chemistry Source: Wikipedia URL: [Link]

  • Title: Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate hydrochloride Source: Pharmaffiliates URL: [Link]

  • Title: Hydrophilicity and Hydrophobicity in Advanced Material Applications – Advances in Polymer Science Source: NC State University Libraries URL: [Link]

  • Title: Fluorophore-Assisted Click Chemistry through Copper(I) Complexation Source: PMC - NIH URL: [Link]

  • Title: The hydrophilic effect (Chapter 14) - Water in Biological and Chemical Processes Source: Cambridge University Press & Assessment URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Coupling Yields with Methyl 2-(2-aminoethoxy)acetate

For Researchers, Scientists, and Drug Development Professionals This technical support guide is designed to provide in-depth troubleshooting assistance for researchers experiencing low coupling yields when using Methyl 2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide is designed to provide in-depth troubleshooting assistance for researchers experiencing low coupling yields when using Methyl 2-(2-aminoethoxy)acetate. As a versatile, short-chain hydrophilic linker, its successful incorporation is often crucial in modifying small molecules, peptides, and other biomolecules to enhance their pharmacokinetic or pharmacodynamic properties. This guide moves from frequently asked questions for rapid problem-solving to detailed troubleshooting sections that explore the underlying chemical principles for more complex issues.

Part 1: Frequently Asked Questions (FAQs)

Here are some of the most common questions and immediate troubleshooting steps for reactions involving Methyl 2-(2-aminoethoxy)acetate.

Q1: What is the most common reason for low coupling yields in EDC/NHS-mediated reactions with this linker?

A: The most frequent culprit is suboptimal pH control. The reaction involves two key steps with conflicting pH optima. The activation of the carboxylic acid with EDC is most efficient in a slightly acidic environment (pH 4.5-6.0), while the subsequent reaction of the activated NHS-ester with the primary amine of Methyl 2-(2-aminoethoxy)acetate is most effective at a pH of 7.0-8.5.[1] A single-pot reaction at a compromised pH can lead to significantly reduced yields.

Q2: What is the estimated pKa of the amine in Methyl 2-(2-aminoethoxy)acetate, and why is it important?

Q3: My EDC and/or NHS reagents are new, but the reaction is still failing. What could be the issue?

A: EDC and NHS are highly sensitive to moisture. Even new bottles can be compromised if not handled correctly. It is crucial to allow the reagent vials to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold powder.[1] Always use fresh solutions and store the reagents in a desiccator at -20°C.

Q4: Can the solvent I'm using affect the reaction outcome?

A: Absolutely. The choice of solvent can impact the solubility of your reactants and the stability of the activated intermediates. Anhydrous, polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are generally preferred. It is critical to use anhydrous solvents to prevent hydrolysis of the activated carboxylic acid intermediate.

Q5: I'm seeing a precipitate form during my reaction. What does this mean?

A: Precipitation can occur for several reasons. It could be your product crashing out of solution if it is not very soluble in the reaction solvent. Alternatively, high concentrations of EDC can sometimes lead to precipitation.[1] If your protein substrate is involved, you might be observing aggregation, which can be exacerbated if the reaction pH is close to the protein's isoelectric point.[3]

Part 2: In-Depth Troubleshooting Guides

Diagnosing the Problem: A Systematic Approach

When faced with a low coupling yield, a systematic approach to identify the root cause is more effective than random changes to the protocol.

The following flowchart provides a logical sequence for diagnosing the issue.

Troubleshooting_Flowchart start Low Coupling Yield reagent_check Check Reagent Quality & Handling - Fresh EDC/NHS? - Stored properly? - Warmed to RT before opening? start->reagent_check ph_check Verify Reaction pH - Activation step (pH 4.5-6.0)? - Coupling step (pH 7.0-8.5)? - Buffer interference? reagent_check->ph_check Reagents OK conditions_check Review Reaction Conditions - Anhydrous solvent? - Correct concentrations? - Appropriate time/temp? ph_check->conditions_check pH Correct analysis Analyze Reaction Mixture (TLC, LC-MS) - Starting materials present? - Side products formed? conditions_check->analysis Conditions Seem Right side_reactions Investigate Side Reactions - N-acylurea formation? - NHS-ester hydrolysis? analysis->side_reactions Side Products Detected substrate_issues Consider Substrate Properties - Steric hindrance? - Solubility issues? analysis->substrate_issues Unreacted Starting Material protocol_change Modify Protocol - Two-step pH adjustment? - Different coupling agent? - Change solvent/concentration? side_reactions->protocol_change substrate_issues->protocol_change success Yield Improved protocol_change->success

Caption: A systematic workflow for troubleshooting low coupling yields.

  • Thin-Layer Chromatography (TLC): A quick and easy way to monitor the consumption of starting materials. A co-spot of your starting material, the reaction mixture, and your amine linker can reveal if the reaction is progressing.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most informative technique. It can confirm the presence of your desired product, identify unreacted starting materials, and help in the identification of potential side products by their mass.

Reagent and Reaction Condition Optimization
  • Methyl 2-(2-aminoethoxy)acetate: This compound is hygroscopic and should be stored under an inert atmosphere, preferably in a freezer.[4]

  • EDC and NHS/Sulfo-NHS: As previously mentioned, these reagents are highly sensitive to moisture.[1] Hydrolysis of EDC renders it inactive.

  • Solvents: Use of anhydrous solvents is critical. Solvents from freshly opened bottles or those dried over molecular sieves are recommended.

The efficiency of EDC/NHS coupling is highly pH-dependent.

  • Activation Step (pH 4.5 - 6.0): The activation of the carboxyl group by EDC to form the O-acylisourea intermediate is most efficient in this acidic range. A common buffer for this step is 2-(N-morpholino)ethanesulfonic acid (MES).[1]

  • Coupling Step (pH 7.0 - 8.5): The nucleophilic attack of the primary amine of Methyl 2-(2-aminoethoxy)acetate on the NHS-ester is favored at a pH where a significant portion of the amine is deprotonated. Given the estimated pKa of ~9.6, a pH of 7.5-8.0 is a good starting point to ensure sufficient amine nucleophilicity without excessively promoting hydrolysis of the NHS-ester.[3]

  • Buffers to Avoid: Do not use buffers containing primary amines (e.g., Tris, glycine) or carboxylates (e.g., acetate), as they will compete in the reaction.[1]

Understanding and Mitigating Side Reactions

The main reaction pathway can be diverted by several competing side reactions, as illustrated below.

EDC_NHS_Mechanism RCOOH Carboxylic Acid (R-COOH) O_acylisourea O-Acylisourea Intermediate (Reactive) RCOOH->O_acylisourea +EDC EDC EDC O_acylisourea->RCOOH Hydrolysis NHS_ester NHS-Ester (Semi-Stable) O_acylisourea->NHS_ester +NHS N_acylurea N-Acylurea Byproduct (Unreactive) O_acylisourea->N_acylurea Intramolecular Rearrangement NHS NHS NHS_ester->RCOOH Hydrolysis Amide Desired Amide Product NHS_ester->Amide + R'-NH2 Amine Methyl 2-(2-aminoethoxy)acetate (R'-NH2) Hydrolysis_O Hydrolysis Hydrolysis_N Hydrolysis

Caption: EDC/NHS coupling mechanism and potential side reactions.

  • Hydrolysis: The O-acylisourea intermediate is highly unstable in aqueous solutions and can quickly hydrolyze back to the starting carboxylic acid. The NHS-ester is more stable but will also hydrolyze, especially at higher pH.[1][3] To minimize this, use anhydrous solvents and perform the amine coupling step promptly after activation.

  • N-Acylurea Formation: The O-acylisourea intermediate can rearrange to a stable N-acylurea, which is a common byproduct that terminates the reaction for that molecule. This is more prevalent for sterically hindered carboxylic acids or when the amine concentration is low. Using NHS helps to mitigate this by rapidly converting the O-acylisourea to the more stable NHS-ester.[5]

Addressing Substrate-Specific Challenges
  • Steric Hindrance: While Methyl 2-(2-aminoethoxy)acetate itself is not particularly bulky, the carboxylic acid-containing substrate might be. If the carboxylic acid group is sterically congested, the activation and subsequent coupling can be slow, favoring side reactions.[3] In such cases, using more potent coupling agents like HATU or HBTU, increasing reaction time, or slightly elevating the temperature might be necessary.[6]

  • Solubility: If either of your coupling partners has poor solubility in common anhydrous solvents, this can dramatically lower the effective concentration and reduce the reaction rate. Consider solvent mixtures or alternative solvents like DMSO, but be mindful of their compatibility with the reaction chemistry.

Part 3: Experimental Protocols

Protocol 3.1: Standard One-Pot EDC/NHS Coupling

This protocol is a general starting point and may require optimization.

  • Preparation: Dissolve the carboxylic acid-containing molecule (1.0 eq) and NHS (1.5 eq) in anhydrous DMF or DCM.

  • Activation: Add EDC (1.5 eq) to the solution and stir at room temperature for 15-30 minutes.

  • Coupling: Add Methyl 2-(2-aminoethoxy)acetate (1.2 eq) to the reaction mixture. If the reaction medium is acidic, add a non-nucleophilic base like Diisopropylethylamine (DIPEA) to raise the pH to ~7.5-8.0.

  • Reaction: Stir the reaction at room temperature for 2-4 hours or overnight at 4°C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Once the reaction is complete, quench any remaining active esters by adding a small amount of an amine-containing reagent like Tris buffer. Proceed with standard aqueous work-up and purification (e.g., extraction, chromatography).

Protocol 3.2: Two-Step pH-Adjusted Coupling

This method is often more efficient, especially for sensitive substrates.[1][5]

  • Activation: Dissolve the carboxylic acid (1.0 eq) in an activation buffer (e.g., 0.1 M MES, pH 5.5-6.0).

  • Reagent Addition: Add NHS (1.2 eq) and EDC (1.2 eq) to the solution. Stir at room temperature for 15-30 minutes.

  • pH Adjustment: Add a coupling buffer (e.g., PBS) to raise the pH of the reaction mixture to 7.2-8.0.

  • Coupling: Immediately add a solution of Methyl 2-(2-aminoethoxy)acetate (1.1 eq) in the coupling buffer.

  • Reaction: Incubate for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

  • Quenching: Add a quenching solution (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM to stop the reaction.

  • Purification: Purify the conjugate using appropriate methods such as dialysis, size-exclusion chromatography, or reverse-phase HPLC.

Part 4: Data and Reference Tables

Table 1: Recommended Molar Ratios and pH for EDC/NHS Coupling

Reagent/ParameterRecommended Molar Ratio (to Carboxylic Acid)Optimal pHNotes
Activation Step
EDC1.2 - 2.0 eq4.5 - 6.0Use fresh, anhydrous reagents.
NHS/Sulfo-NHS1.2 - 2.0 eq4.5 - 6.0Improves efficiency and reduces side reactions.
Coupling Step
Methyl 2-(2-aminoethoxy)acetate1.1 - 1.5 eq7.0 - 8.5A slight excess can help drive the reaction.

Table 2: Properties of Common Solvents for Coupling Reactions

SolventPolarityBoiling Point (°C)Anhydrous Required?Notes
Dichloromethane (DCM)Medium40YesGood for many organic molecules.
N,N-Dimethylformamide (DMF)High153YesExcellent solvating power for many substrates.
Acetonitrile (ACN)High82YesCan be a good alternative to DMF/DCM.
Dimethyl Sulfoxide (DMSO)High189YesUse with caution; can be difficult to remove.

Part 5: References

  • Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries - PMC. (URL: [Link])

  • Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity - PMC. (URL: [Link])

  • Site-specific PEGylation of proteins: Insights into structural and functional changes - PMC. (URL: [Link])

  • Ethanol, 2-(2-aminoethoxy) - US EPA. (URL: [Link])

  • 5 Key Basicity Trends of Amines - Master Organic Chemistry. (URL: [Link])

  • Basicity of Amines - Chemistry Steps. (URL: [Link])

  • AMINES. (URL: [Link])

  • EDC/NHS coupling reaction for bioconjugation of ECM proteins to MPs. A)... - ResearchGate. (URL: [Link])

  • Amide Workup - Biofilm Inhibitor Synthesis. (URL: [Link])

  • grafting mechanism with EDC and NHS coupling agents - ResearchGate. (URL: [Link])

  • EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. (URL: [Link])

  • Methyl 2-(2-aminoethoxy)acetate hydrochloride (C5H11NO3) - PubChemLite. (URL: [Link])

  • Methyl 2-(2-(2-aminoethoxy)ethoxy)acetate hydrochloride -. (URL: [Link])

  • Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (URL: [Link])

  • Showing Compound Methyl acetate (FDB008125) - FooDB. (URL: [Link])

  • PEGylation reagents (linkers, crosslinkers and labels) - Interchim. (URL: [Link])

  • Gene transfer efficiency of high primary amine content, hydrophobic, alkyl-oligoamine derivatives of polyethylenimine | Request PDF - ResearchGate. (URL: [Link])

  • Carboxyalkylated Histidine Is a pH-Dependent Product of Pegylation with SC-PEG | Request PDF - ResearchGate. (URL: [Link])

  • pKa Data Compiled by R. Williams page-1 pKa Values INDEX Inorganic 2 Phenazine 24 Phosphates 3 Pyridine 25 Carboxylic acids 4, 8. (URL: [Link])

Sources

Optimization

Technical Support Center: Preventing Premature Ester Cleavage in Methyl 2-(2-aminoethoxy)acetate

Welcome to the Technical Support and Troubleshooting Guide for handling Methyl 2-(2-aminoethoxy)acetate . This compound is a highly versatile building block in drug development and peptide synthesis, but its bifunctional...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Guide for handling Methyl 2-(2-aminoethoxy)acetate . This compound is a highly versatile building block in drug development and peptide synthesis, but its bifunctional nature makes it notoriously unstable in its free-base form.

This guide provides researchers with field-proven mechanistic insights, standard operating procedures (SOPs), and troubleshooting steps to prevent premature ester cleavage and ensure experimental reproducibility.

Mechanistic Insight: The Causality of Degradation

The instability of Methyl 2-(2-aminoethoxy)acetate is not a result of poor reagent quality, but rather an inherent structural vulnerability. When stored as a free base, the molecule possesses both a highly nucleophilic primary amine and an electrophilic methyl ester.

The primary cause of premature ester cleavage is intramolecular lactamization . The ether linkage (–O–) provides conformational flexibility that lowers the entropic barrier for the transition state. According to Baldwin's rules for ring closure, the primary amine readily undergoes a highly favored 6-exo-trig cyclization, attacking the ester carbonyl to form a stable 6-membered ring (morpholin-3-one ) while expelling methanol[1].

Secondary degradation pathways include base/acid-catalyzed hydrolysis (yielding 2-(2-aminoethoxy)acetic acid) and intermolecular aminolysis (yielding oligomeric polyamides) [2]. To prevent these processes, the nucleophilicity of the amine must be temporarily neutralized via protonation (salt formation) or steric protection [3].

Degradation Pathways & Stabilization Strategy

Pathway A Methyl 2-(2-aminoethoxy)acetate (Reactive Free Base) B Morpholin-3-one (Intramolecular Lactamization) A->B Room Temp / Neat C 2-(2-aminoethoxy)acetic acid (Ester Hydrolysis) A->C Moisture / pH > 7 D Oligomeric Polyamides (Intermolecular Aminolysis) A->D High Concentration E Amine Protonation (HCl Salt Formation) A->E + Anhydrous HCl F Stable Storage Form (Nucleophile Quenched) E->F

Mechanisms of premature cleavage in Methyl 2-(2-aminoethoxy)acetate and stabilization via salt form.

Stability Data & Storage Matrix

To maximize the shelf life of your inventory, refer to the quantitative stability data below. Never store this compound as a neat free base.

Storage ConditionChemical FormEstimated Shelf LifePrimary Degradation Product
Room Temp, NeatFree Base< 24 HoursMorpholin-3-one
4 °C, NeatFree Base3 - 5 DaysMorpholin-3-one
Room Temp, AqueousFree Base< 12 Hours2-(2-aminoethoxy)acetic acid
-20 °C, Anhydrous HCl Salt > 12 Months None (Stable)
Room Temp, AnhydrousBoc-Protected> 12 MonthsNone (Stable)

Experimental Protocols (SOPs)

SOP 1: Preparation of the Hydrochloride (HCl) Salt

Purpose: To protonate the amine ( NH3+​ ), completely abolishing its nucleophilicity and shutting down intramolecular lactamization for long-term storage.

  • Dissolve the freshly prepared Methyl 2-(2-aminoethoxy)acetate (free base) in anhydrous dichloromethane (DCM) or diethyl ether.

  • Cool the reaction flask to 0 °C using an ice bath under a strict nitrogen or argon atmosphere.

  • Slowly add 1.1 equivalents of a 4M HCl in dioxane solution dropwise while maintaining vigorous magnetic stirring.

  • Stir the solution for 30 minutes at 0 °C. A white precipitate (the hydrochloride salt) will crash out of the solution.

  • Filter the precipitate rapidly under a stream of inert gas to prevent moisture absorption.

  • Wash the filter cake with cold anhydrous ether and dry thoroughly under high vacuum.

  • Store the resulting stable salt at -20 °C in a sealed desiccator.

SOP 2: In Situ Freebasing for Downstream Amide Coupling

Purpose: To safely liberate the reactive free base immediately prior to coupling, minimizing the kinetic window for degradation.

  • Weigh the required amount of Methyl 2-(2-aminoethoxy)acetate hydrochloride salt into an oven-dried reaction flask.

  • Suspend the salt in your chosen anhydrous reaction solvent (e.g., DMF or DCM) and cool to 0 °C.

  • Add 1.2 to 1.5 equivalents of a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

  • Stir for 5 minutes to liberate the free base.

  • Critical Step: Immediately introduce your activated electrophile (e.g., an activated carboxylic acid) to the mixture. The electrophile must be present to outcompete the intramolecular cyclization pathway.

Troubleshooting & FAQs

Q: My NMR shows a sudden loss of the methoxy singlet (~3.7 ppm) despite storing the compound in a dry desiccator. What happened? A: The free base form of Methyl 2-(2-aminoethoxy)acetate undergoes spontaneous intramolecular nucleophilic attack. The primary amine attacks the ester carbonyl, expelling methanol and forming morpholin-3-one [4]. Because this is an intramolecular process, it is entirely moisture-independent and occurs rapidly at room temperature. You must store it as an HCl salt.

Q: Can I use aqueous sodium hydroxide (NaOH) or sodium bicarbonate to freebase the HCl salt during an aqueous workup? A: This is highly discouraged. Aqueous alkaline conditions will rapidly hydrolyze the methyl ester to 2-(2-aminoethoxy)acetic acid [2]. Always use non-nucleophilic organic bases (like DIPEA) in strictly anhydrous solvents to liberate the free base in situ.

Q: I need to perform a multi-step synthesis where the amine must remain unreacted. What is the best approach? A: You must utilize an amine protecting group. React the free base immediately with Di-tert-butyl dicarbonate ( Boc2​O ) and a mild base in DCM to form the N-Boc protected derivative. The bulky, electron-withdrawing Boc group eliminates the amine's nucleophilicity, rendering the ester completely stable for extended handling and purification.

Q: Is the ethyl or tert-butyl ester variant more stable than the methyl ester? A: Yes. Increasing the steric bulk of the ester (e.g., moving from a methyl to a tert-butyl group) significantly increases the activation energy required for the amine to attack the carbonyl carbon. However, while this slows down the rate of lactamization, salt formation is still strictly required for long-term, degradation-free storage [3].

References

  • Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement Source: Journal of the American Chemical Society (ACS) URL:[Link]

  • Synthesis and mechanistic investigations of pH-responsive cationic poly(aminoester)s Source: Polymer Chemistry (RSC) URL:[Link]

  • Synthesis and pre-clinical studies of new amino-acid ester thiazolide prodrugs Source: National Institutes of Health (PMC) URL:[Link]

  • Tailoring the Substitution Pattern on 1,3,5-Triazine for Targeting Cyclooxygenase-2: Discovery and Structure–Activity Relationship of Triazine–4-Aminophenylmorpholin-3-one Hybrids Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

Troubleshooting

Technical Support Center: Troubleshooting Methyl 2-(2-aminoethoxy)acetate Solubility in DCM

Introduction & Problem Statement Methyl 2-(2-aminoethoxy)acetate is a highly versatile building block, frequently utilized as a PEG-like linker in PROTAC synthesis, bioconjugation, and peptide chemistry. To prevent spont...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Problem Statement

Methyl 2-(2-aminoethoxy)acetate is a highly versatile building block, frequently utilized as a PEG-like linker in PROTAC synthesis, bioconjugation, and peptide chemistry. To prevent spontaneous oligomerization and diketopiperazine formation (where the primary amine attacks the methyl ester of a neighboring molecule), it is commercially supplied as a stable hydrochloride salt (CAS: 1803611-80-4).

However, users frequently encounter a major hurdle during synthesis: the hydrochloride salt forms a stubborn, cloudy suspension in dichloromethane (DCM) . Because DCM is the industry-standard solvent for amide couplings, this poor solubility leads to sluggish reaction kinetics, incomplete conversions, and variable yields. This guide provides the mechanistic reasoning and field-proven protocols to overcome this bottleneck.

Mechanistic Insight: The "Why" Behind the Solubility Issue

The insolubility of Methyl 2-(2-aminoethoxy)acetate·HCl in DCM (a solvent with a low dielectric constant, ϵ=8.93 ) is driven by the high lattice energy of the ionic ammonium-chloride bond. Non-polar and weakly polar solvents simply cannot disrupt this ionic lattice.

To resolve this, the salt must be converted to its neutral "free base" form in situ. By introducing a sterically hindered, non-nucleophilic tertiary amine—specifically N,N-Diisopropylethylamine (DIPEA, Hünig's base)—the ammonium salt is deprotonated. The resulting free aliphatic amine is highly lipophilic and dissolves instantly in DCM. Crucially, the byproduct of this neutralization, DIPEA·HCl, possesses excellent solubility in DCM [1]. This ensures the reaction mixture remains completely homogeneous, preventing the encapsulation of unreacted starting materials in a solid precipitate.

Pathway A Methyl 2-(2-aminoethoxy)acetate·HCl (Insoluble in DCM) B Add DIPEA (Non-nucleophilic Base) A->B Deprotonation C Free Amine (Highly Soluble in DCM) B->C Generates D DIPEA·HCl Byproduct (Soluble in DCM) B->D Forms E Homogeneous Solution (Ready for Coupling) C->E D->E

Chemical pathway demonstrating the solubilization of the amine hydrochloride salt using DIPEA.

Troubleshooting FAQs

Q1: Why should I use DIPEA instead of Triethylamine (TEA) or inorganic bases? A1: Inorganic bases (like K2​CO3​ ) are completely insoluble in DCM and require biphasic conditions, which can prematurely hydrolyze your methyl ester. While TEA is commonly used, DIPEA is strictly preferred for two reasons: it is more sterically hindered (preventing it from acting as a competing nucleophile against activated esters), and its conjugate acid salt, DIPEA·HCl, is significantly more soluble in DCM than TEA·HCl [1]. Using TEA often results in a thick TEA·HCl precipitate that complicates stirring and lowers yields.

Q2: I added DIPEA, but my mixture is still slightly turbid. What should I do? A2: Turbidity can persist if the reaction concentration is too high (>0.5 M) or if moisture has compromised the reagents. To resolve this, add 5–10% v/v of anhydrous N,N-Dimethylformamide (DMF). DMF ( ϵ=36.7 ) disrupts residual ionic interactions and acts as a powerful co-solvent without interfering with standard coupling reagents like HATU or EDCI[2].

Q3: Will free-basing the amine early cause it to degrade? A3: Yes. Prolonged standing of the free base can lead to intermolecular aminolysis. Always perform the free-basing step in situ immediately before adding your activated carboxylic acid to ensure the primary amine reacts with your target electrophile rather than itself.

Quantitative Data: Base Selection Matrix

To ensure optimal reaction conditions, refer to the following comparison of common organic bases used in peptide and PROTAC linker synthesis.

BasepKa (Conjugate Acid)Steric HindranceHCl Salt Solubility in DCMRecommended Use Case
DIPEA 10.75HighExcellentPrimary choice for in situ neutralization in DCM.
TEA 10.75ModerateModerate (can precipitate)Acceptable, but carries a high risk of turbidity.
NMM 7.38LowPoorWeak base; used primarily to prevent racemization.
K2​CO3​ ~10.3N/A (Solid)InsolubleAvoid for monophasic DCM coupling reactions.

Experimental Protocol: In Situ Free-Basing and Amide Coupling

This protocol is designed as a self-validating system. The visual transition from a cloudy suspension to a clear solution confirms successful deprotonation, ensuring the system is ready for the coupling reagent.

Step-by-Step Methodology:

  • Preparation: Suspend 1.0 equivalent of Methyl 2-(2-aminoethoxy)acetate hydrochloride in anhydrous DCM (approximately 10 mL per gram of amine) in a round-bottom flask. Self-validation: The mixture will be visibly cloudy.

  • Cooling: Cool the suspension to 0–5 °C using an ice bath under an inert nitrogen atmosphere. This minimizes exothermic side reactions during the subsequent activation step.

  • Neutralization: Add 1.5 to 2.0 equivalents of anhydrous DIPEA dropwise via syringe.

  • Validation (Crucial): Stir for 5–10 minutes. Self-validation: The cloudy suspension must transition to a clear, pale-yellow or colorless homogeneous solution. If turbidity persists, add anhydrous DMF dropwise (up to 10% total volume) until clear.

  • Activation & Coupling: In a separate flask, activate your target carboxylic acid (1.0 eq) with HATU (1.1 eq) and DIPEA (1.0 eq) in DCM for 5 minutes [2]. Transfer this activated acid solution to your clear free-based amine solution.

  • Completion: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor consumption of the free amine via LC-MS.

Workflow S1 Suspend Amine·HCl in dry DCM S2 Cool to 0-5 °C (N2 atmosphere) S1->S2 S3 Add 1.5-2.0 eq DIPEA dropwise S2->S3 S4 Stir 10 min until clear S3->S4 S5 Proceed to Amide Coupling S4->S5

Step-by-step experimental workflow for in situ free-basing and subsequent amide coupling.

References

  • Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development (ACS Publications). Provides authoritative grounding on the solubility of DIPEA·HCl in DCM and the steric advantages of DIPEA over TEA in preventing side reactions.[Link]

  • Optimization of the Central α-Amino Acid in Cystobactamids to the Broad-Spectrum, Resistance-Breaking Antibiotic CN-CC-861. National Center for Biotechnology Information (PMC). Details standard, field-proven methodologies for HATU/DIPEA mediated amide couplings using amine hydrochlorides and DMF/DCM solvent systems.[Link]

Reference Data & Comparative Studies

Validation

Analytical Validation of Methyl 2-(2-aminoethoxy)acetate Purity: A qNMR vs. Chromatography Comparison Guide

Executive Summary Methyl 2-(2-aminoethoxy)acetate (often utilized as its hydrochloride salt, CAS 1803611-80-4) is a highly versatile, short PEG-based bifunctional linker widely utilized in bioconjugation and the synthesi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 2-(2-aminoethoxy)acetate (often utilized as its hydrochloride salt, CAS 1803611-80-4) is a highly versatile, short PEG-based bifunctional linker widely utilized in bioconjugation and the synthesis of Proteolysis Targeting Chimeras (PROTACs). Given its role as a foundational building block, trace impurities can exponentially degrade the yield of downstream complex syntheses. This guide objectively compares analytical modalities for its purity validation, demonstrating why Quantitative Nuclear Magnetic Resonance (qNMR) provides superior metrological traceability compared to traditional chromatographic methods.

The Analytical Challenge: Modality Comparison

Because Methyl 2-(2-aminoethoxy)acetate is a low-molecular-weight aliphatic molecule lacking an extended conjugated π-system, it exhibits negligible UV absorbance above 210 nm.

  • HPLC-UV: Operating at low wavelengths (e.g., 205 nm) captures the ester carbonyl but is highly susceptible to baseline drift, solvent interference, and overestimation of UV-active impurities.

  • LC-MS/ELSD: While Evaporative Light Scattering Detectors (ELSD) or Mass Spectrometry bypass the UV limitation, they suffer from non-linear responses and ionization biases. Furthermore, they require an identical, highly pure reference standard to construct a calibration curve.

  • qNMR: Functions as a universal, primary relative method[1]. The integral of an NMR resonance is directly proportional to the molar concentration of the nuclei producing it, entirely independent of the molecule's chemical structure[2]. This eliminates the need for an identical reference standard, making it a bias-free, one-stop solution for absolute purity assessment[1].

Table 1: Performance Comparison of Analytical Modalities
ParameterHPLC-UV (205 nm)LC-ELSD / MS1H qNMR
Quantification Principle UV Absorbance (Extinction Coefficient)Light Scattering / IonizationNuclear Spin Resonance
Reference Standard Needed Yes (Identical Compound)Yes (Identical Compound)No (Universal Calibrant)
Accuracy / Bias Moderate (UV-active impurities skew data)Moderate (Non-linear response)Very High (Bias-free, >99% accuracy)
Specificity Low (Poor chromophore)High (Mass-to-charge ratio)High (Structural elucidation via chemical shift)
Assay Time 15–30 mins (plus calibration curve)15–30 mins< 10 mins (Direct absolute quantitation)

Mechanistic Principles of qNMR Validation

To establish a self-validating system, the protocol must eliminate integration bias through careful experimental design. As a Senior Application Scientist, I emphasize two critical causal relationships in qNMR method development:

Causality in Internal Calibrant (IC) Selection: Accurate concentration determination mandates calculating the integral of an analyte peak without any overlapping peaks from the internal standard[2]. For Methyl 2-(2-aminoethoxy)acetate, the proton signals are clustered in the aliphatic region: the methoxy group (-OCH3) at ~3.7 ppm, the ester-adjacent methylene (-O-CH2-C=O) at ~4.1 ppm, and the ethoxy methylenes at ~3.5 ppm and ~3.0 ppm. We select Maleic Acid as the internal calibrant because its symmetric alkene protons produce a sharp, isolated singlet at ~6.26 ppm. This ensures zero signal overlap, a fundamental requirement for accurate integration.

Causality in Relaxation Dynamics (T1): A critical failure point in qNMR is incomplete longitudinal relaxation. If the relaxation delay (D1) is shorter than 5 × T1 of the slowest relaxing proton, the signal will be artificially truncated, skewing the purity calculation. We mandate a D1 of 30 seconds to ensure >99.3% magnetization recovery, guaranteeing that the peak areas represent the true thermodynamic population of the nuclear spins.

qNMR Workflow Diagram

G n1 Methyl 2-(2-aminoethoxy)acetate (Target Analyte) n3 Gravimetric Co-Dissolution (DMSO-d6) n1->n3 n2 Maleic Acid (Internal Calibrant) n2->n3 n4 1H qNMR Acquisition (90° Pulse, D1 > 5*T1) n3->n4 n5 Spectral Processing (Phase & Baseline Correction) n4->n5 n6 Absolute Purity Yield (Mass Fraction %) n5->n6

qNMR purity validation workflow for Methyl 2-(2-aminoethoxy)acetate.

Step-by-Step Experimental Methodology

This protocol aligns with guidelines for analytical procedure validation[3].

Step 1: Gravimetric Preparation

  • Use a calibrated microbalance (±0.01 mg readability) equipped with an anti-static ionizer to prevent electrostatic repulsion from skewing microgram-level mass readings.

  • Accurately weigh ~10.00 mg of Methyl 2-(2-aminoethoxy)acetate and ~5.00 mg of certified Maleic Acid (TraceCERT® or equivalent, known purity >99.9%).

  • Co-dissolve both in 600 µL of Deuterated Dimethyl Sulfoxide (DMSO-d6, 99.9 atom % D) to prevent solvent-dependent chemical shifts and ensure sample homogeneity[2].

Step 2: NMR Acquisition Parameters

  • Instrument: 400 MHz or 600 MHz NMR Spectrometer.

  • Pulse Sequence: Standard 1D proton sequence with a 90° excitation pulse to maximize signal-to-noise ratio (SNR).

  • Relaxation Delay (D1): Set to 30 seconds (ensuring D1 > 5 × T1).

  • Number of Scans (NS): 16 to 64 (adjust to achieve an SNR > 250:1 for the analyte peaks).

  • Acquisition Time (AQ): > 4 seconds to ensure high digital resolution.

Step 3: Spectral Processing

  • Apply a mild exponential window function (Line Broadening = 0.3 Hz) prior to Fourier Transformation[4].

  • Perform meticulous manual zero-order and first-order phase correction.

  • Apply a 5th-order polynomial baseline correction to ensure the baseline is perfectly flat beneath the integration regions[4].

Data Interpretation & Absolute Purity Calculation

The purity is calculated using the established mass balance equation recognized by modern metrology standards[3]:

Px = (Ix / Ical) × (Ncal / Nx) × (Mx / Mcal) × (mcal / msample) × Pcal

Table 2: Experimental Data Summary for Purity Calculation
ParameterSymbolMethyl 2-(2-aminoethoxy)acetate (Analyte)Maleic Acid (Calibrant)
Molecular Weight ( g/mol ) M169.61 (HCl salt)116.07
Sample Mass (mg) m10.255.12
Number of Protons N3 (Methoxy -OCH3 singlet at 3.7 ppm)2 (Alkene singlet at 6.26 ppm)
Integration Area I1.000 (Normalized)0.642
Standard Purity (%) PCalculated Result: 99.4% 99.9%

Self-Validation Check: By integrating multiple independent signals of the analyte (e.g., the 2H singlet at 4.1 ppm vs. the 3H singlet at 3.7 ppm) and comparing their calculated purities, the system self-validates. A variance of < 0.5% between these internal calculations confirms the absence of hidden overlapping impurities, fulfilling the criteria for a robust, trustworthy analytical method.

References

  • A Guide to Quantitative NMR (qNMR) - Emery Pharma. Available at:[Link]

  • Quantitative NMR Assays (qNMR) - Bruker. Available at:[Link]

  • Practical Rules for Quantitative NMR (qNMR) - American Chemical Society (ACS) / Journal of Natural Products. Available at:[Link]

  • USP <761> Nuclear Magnetic Resonance Spectroscopy - US Pharmacopeia. Available at:[Link]

Sources

Comparative

Mass Spectrometry Characterization of Methyl 2-(2-aminoethoxy)acetate Conjugates: A Comparative Guide

As bioconjugation strategies evolve in the development of PROTACs, antibody-drug conjugates (ADCs), and targeted peptide therapeutics, the selection of the linker becomes as critical as the payload itself. Methyl 2-(2-am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As bioconjugation strategies evolve in the development of PROTACs, antibody-drug conjugates (ADCs), and targeted peptide therapeutics, the selection of the linker becomes as critical as the payload itself. Methyl 2-(2-aminoethoxy)acetate (CAS 1803611-80-4) is a highly versatile, short hydrophilic linker (a PEG1-ester). It features an amine for direct conjugation to carboxylic acids or NHS esters, and a methyl ester that can serve as a protected bioisosteric handle or an orthogonal reaction site.

For analytical scientists, accurately characterizing these conjugates via Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) requires a deep understanding of how the linker's micro-environment dictates ionization and fragmentation. This guide objectively compares the analytical performance of Methyl 2-(2-aminoethoxy)acetate conjugates against standard alkyl and longer PEG alternatives, providing field-proven protocols and mechanistic insights.

Structural Advantages & LC-MS Behavior

The physicochemical makeup of a linker fundamentally alters the conjugate's behavior inside a mass spectrometer. Choosing Methyl 2-(2-aminoethoxy)acetate over a purely hydrophobic alkyl linker (e.g., Methyl 4-aminobutyrate) yields distinct analytical advantages:

  • Ionization Efficiency: The ether oxygen in the aminoethoxyacetate moiety acts as a localized dipole and a weak hydrogen-bond acceptor. In positive Electrospray Ionization (ESI+), this structural feature facilitates superior droplet desolvation and proton affinity compared to alkyl chains, leading to higher signal-to-noise ratios.

  • Fragmentation Causality: During Higher-energy Collisional Dissociation (HCD) or Collision-Induced Dissociation (CID), PEG-based esters exhibit highly predictable, charge-directed fragmentation. Research demonstrates that 1[1], consistently yielding diagnostic product ions through the cleavage of the ether C-O bonds. In contrast, alkyl linkers require higher collision energies and undergo non-specific C-C bond cleavages, complicating spectral interpretation.

  • Site Elucidation in Macromolecules: For complex protein or peptide conjugates, the predictable fragmentation of the PEG1-ester allows analysts to utilize a combined approach of2[2].

Comparative Analysis: Linker Alternatives

To contextualize its performance, the table below compares Methyl 2-(2-aminoethoxy)acetate with an alkyl equivalent (Methyl 4-aminobutyrate) and a longer PEG variant (PEG4-Methyl Ester).

Analytical FeatureMethyl 2-(2-aminoethoxy)acetate (PEG1)Methyl 4-aminobutyrate (Alkyl)PEG4-Methyl Ester
Hydrophilicity (LC Retention) Moderate (early-mid gradient elution)Low (late gradient elution)High (early elution, risk of voiding)
ESI+ Ionization Efficiency High (ether oxygen assists desolvation)Moderate (hydrophobic suppression)Very High
Primary MS/MS Cleavage Sites Ether C-O bond, Ester C-O bondEster C-O bond, random C-CMultiple ether C-O bonds
Diagnostic Neutral Losses CH₃OH (32 Da), C₂H₄O (44 Da)CH₃OH (32 Da)Multiple C₂H₄O (44 Da)
Spectral Complexity Low (Discrete, easily assigned peaks)Moderate (Non-specific fragments)High (Overlapping charge states)

Workflow Visualization

The following diagram outlines the logical progression of our self-validating LC-MS/MS characterization workflow.

LCMS_Workflow A Conjugate Synthesis B UHPLC Separation A->B Purified Sample C ESI+ Ionization B->C Eluent D HCD/CID Fragmentation C->D Precursor Ions E Data Analysis D->E MS/MS Spectra

LC-MS/MS workflow for characterizing Methyl 2-(2-aminoethoxy)acetate conjugates.

Experimental Protocol: LC-HRMS Characterization

Trustworthiness Note: This protocol is designed as a self-validating system. The inclusion of an isotopically labeled internal standard accounts for matrix suppression, while the specific stepped-collision energy ensures both labile ester and stable ether bonds are interrogated in a single run.

Materials & Setup:

  • Instrument: Q-Exactive Orbitrap (or equivalent HRMS) coupled to a binary UHPLC system.

  • Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phases: (A) 0.1% Formic Acid in H₂O; (B) 0.1% Formic Acid in Acetonitrile.

Step-by-Step Methodology:

  • Sample Preparation:

    • Dissolve the purified conjugate in 5% Acetonitrile/Water to a final concentration of 1 µg/mL.

    • Self-Validation Step: Spike in 50 ng/mL of a heavy-isotope labeled internal standard (e.g., ¹³C-labeled conjugate) to validate ionization recovery and track potential in-source fragmentation.

  • Chromatographic Separation:

    • Inject 2 µL of the prepared sample.

    • Execute a linear gradient: 5% B to 95% B over 8.0 minutes, hold at 95% B for 1.5 minutes, and re-equilibrate at 5% B for 2.5 minutes.

    • Causality: The ether linkage in the aminoethoxyacetate moiety reduces non-specific hydrophobic interactions with the C18 stationary phase. This gradient ensures sharper peak shapes and reduced tailing compared to purely aliphatic linkers.

  • ESI Source Parameters (Positive Mode):

    • Spray Voltage: 3.5 kV.

    • Capillary Temperature: 275°C.

    • Causality: 275°C is the optimal thermal threshold. It ensures complete desolvation of the moderately hydrophilic PEG1-ester without inducing premature thermal degradation of the labile methyl ester bond before it enters the mass analyzer.

  • MS/MS Acquisition (Data-Dependent):

    • Full MS Resolution: 70,000 (at m/z 200).

    • dd-MS² Resolution: 17,500.

    • Normalized Collision Energy (NCE): Stepped at 20, 30, and 40.

    • Causality: Stepped NCE is critical for this specific linker. At NCE 20, the labile ester methoxy group is typically lost (neutral loss of 32 Da). At NCE 30–40, the ether bond cleaves, yielding the diagnostic structural fragments necessary to confirm the integrity of the entire spacer.

  • Data Analysis:

    • Extract ion chromatograms (EIC) for the exact mass of the protonated precursor [M+H]+ .

    • Confirm identity by verifying the neutral loss of methanol (-32.026 Da) and the characteristic cleavage of the aminoethoxy spacer (-44.026 Da).

Mechanistic Insights into Fragmentation

Understanding the physical chemistry of fragmentation is essential for robust data interpretation. While3[3], short discrete linkers like Methyl 2-(2-aminoethoxy)acetate yield highly specific, clean spectra.

When subjected to HCD, the protonated conjugate undergoes charge-directed fragmentation. The proton localizes preferentially on the most basic site (typically the conjugated amide nitrogen). If the charge localizes near the ether oxygen, inductive cleavage occurs, resulting in the loss of the ester-containing fragment. Interestingly, fundamental studies on deprotonated PEG systems show that 4[4]. However, in the positive ion mode standard for these drug conjugates, charge-remote neutral losses (such as the elimination of methanol) and charge-driven ether cleavages are the dominant, causal pathways that analysts must look for.

Sources

Validation

Comparative Stability Guide: Methyl vs. tert-Butyl 2-(2-aminoethoxy)acetate in Bioconjugation

As bioconjugation and solid-phase peptide synthesis (SPPS) workflows become increasingly complex, the selection of bifunctional PEG linkers dictates the thermodynamic stability and overall yield of the synthetic pipeline...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As bioconjugation and solid-phase peptide synthesis (SPPS) workflows become increasingly complex, the selection of bifunctional PEG linkers dictates the thermodynamic stability and overall yield of the synthetic pipeline. This guide objectively compares two widely used PEG1-acetic acid derivatives: Methyl 2-(2-aminoethoxy)acetate and tert-Butyl 2-(2-aminoethoxy)acetate .

By analyzing the mechanistic causality behind their stability profiles, this guide provides researchers with the necessary data to select the optimal protecting group strategy and implement self-validating protocols for their specific applications.

Mechanistic Causality: Steric Hindrance vs. Nucleophilic Vulnerability

The fundamental difference between these two linkers lies in the steric environment surrounding the ester carbonyl, which directly dictates their stability in the presence of the terminal primary amine.

The Vulnerability of the Methyl Ester

Methyl 2-(2-aminoethoxy)acetate features an unhindered methyl ester. When this molecule exists as a free base, the highly nucleophilic primary amine can readily attack the electrophilic methyl ester of an adjacent molecule (intermolecular aminolysis) or fold back on itself (intramolecular lactamization). As documented in chemical literature, primary amine methyl esters are inherently unstable due to this strong self-condensation tendency, rapidly forming polyamides or cyclic lactams 1[1]. Consequently, the methyl ester variant must be stored as a protonated hydrochloride salt to neutralize the amine's nucleophilicity.

G A Methyl 2-(2-aminoethoxy)acetate (Free Base) B Intermolecular Attack (Aminolysis) A->B High Concentration C Intramolecular Attack (Lactamization) A->C Low Concentration D Polyamide Oligomers (Degradation) B->D E Cyclic Morpholinone (Degradation) C->E

Degradation pathways of methyl 2-(2-aminoethoxy)acetate via self-condensation.

The Shielding of the tert-Butyl Ester

In contrast, tert-butyl 2-(2-aminoethoxy)acetate utilizes a bulky tert-butyl group. The immense steric bulk effectively shields the carbonyl carbon from nucleophilic attack. This prevents both self-condensation and base-catalyzed hydrolysis, rendering the molecule highly stable even as a free base. This stability is critical in SPPS, where PEG-like linkers must withstand repeated exposure to basic deprotection reagents like piperidine 2[2].

Comparative Data: Stability & Performance Metrics

The table below summarizes the quantitative and qualitative performance metrics of both linkers, providing a clear matrix for reagent selection.

Performance MetricMethyl 2-(2-aminoethoxy)acetatetert-Butyl 2-(2-aminoethoxy)acetate
Steric Shielding at Carbonyl Low (Unhindered)High (Highly hindered)
Free Base Stability Poor (Rapid self-condensation)Excellent (Stable at RT)
Base Hydrolysis Stability Labile (Hydrolyzes easily)Highly Stable
Acidic Cleavage Susceptibility StableLabile (Cleaves to free acid)
Optimal Storage Conditions -20°C strictly as HCl salt2-8°C (Free base or salt)
Deprotection Mechanism Saponification (e.g., LiOH, NaOH)Acidic E1 Elimination (e.g., TFA)
Primary Workflow Application Solution-phase synthesisSPPS, PROTACs, Bioconjugation

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes a mechanistic rationale and a built-in analytical checkpoint to verify success before proceeding to the next synthetic step.

Protocol A: Bioconjugation using tert-Butyl 2-(2-aminoethoxy)acetate

Because the tert-butyl group is easily removed under acidic conditions via an E1 elimination mechanism 3[3], it is the premier choice for sequential coupling workflows.

Step 1: Amide Coupling

  • Dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir for 5 minutes to generate the active ester.

  • Add tert-butyl 2-(2-aminoethoxy)acetate (1.2 eq). Stir at room temperature for 2 hours.

    • Causality: HATU facilitates rapid coupling while DIPEA deprotonates the amine. The tert-butyl ester remains completely inert to these basic conditions.

  • Validation Check: Perform LC-MS on a reaction aliquot. The presence of the product mass and the complete consumption of the starting carboxylic acid validates the coupling.

Step 2: Acidic Deprotection

  • Isolate the conjugated intermediate and dissolve it in a cleavage cocktail of 95% Trifluoroacetic Acid (TFA) / 2.5% Triisopropylsilane (TIS) / 2.5% H₂O.

  • Stir at room temperature for 1-2 hours.

    • Causality: TFA protonates the ester, driving the expulsion of a tert-butyl cation (released as isobutylene gas). TIS acts as a scavenger to trap the carbocation, preventing unwanted re-alkylation of the molecule.

  • Validation Check: Analyze the concentrated product via LC-MS. The disappearance of the +56 Da mass shift (tert-butyl group) confirms complete deprotection, yielding the free terminal carboxylic acid ready for subsequent coupling with primary amines 4[4].

G A tert-Butyl Amino-PEG1-Ester B Amide Coupling (HATU/DIPEA) A->B C tert-Butyl Protected Conjugate B->C D Acidic Cleavage (TFA/Scavengers) C->D E Free Carboxylic Acid (Active Linker) D->E

Workflow for utilizing tert-butyl 2-(2-aminoethoxy)acetate in bioconjugation.

Protocol B: Handling Methyl 2-(2-aminoethoxy)acetate

When the methyl ester must be used (e.g., for cost-efficiency in large-scale solution-phase synthesis), strict kinetic control is required to prevent polymerization.

Step 1: In Situ Free-Basing and Coupling

  • Suspend the Methyl 2-(2-aminoethoxy)acetate HCl salt (1.2 eq) in anhydrous DCM at 0°C.

  • Add the pre-activated carboxylic acid partner (1.0 eq).

  • Dropwise, add N-Methylmorpholine (NMM) (2.5 eq) to the chilled solution.

    • Causality: By adding the base after the electrophile is present, the primary amine is immediately consumed by the target coupling reaction the moment it is free-based, kinetically outcompeting self-condensation.

  • Validation Check: Monitor via HPLC. The absence of repeating polymeric mass peaks (Δ mass = linker unit) validates that the kinetic control successfully prevented self-condensation.

References

  • Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)
  • 2-(2-(2-Aminoethoxy)ethoxy)acetic acid ChemicalBook
  • Deprotonation of highly basic tertiary amine in the presence of an ester functional group?
  • Prodrug Forms of N-[(4-Deoxy-4-amino-10-methyl)pteroyl]glutamate-γ-[ψP(O)(OH)

Sources

Comparative

Benchmarking Methyl 2-(2-aminoethoxy)acetate against standard alkyl linkers

Title: Benchmarking Methyl 2-(2-aminoethoxy)acetate Against Standard Alkyl Linkers in Bioconjugation and PROTAC Design Introduction As a Senior Application Scientist, I frequently encounter a critical bottleneck in the d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Benchmarking Methyl 2-(2-aminoethoxy)acetate Against Standard Alkyl Linkers in Bioconjugation and PROTAC Design

Introduction As a Senior Application Scientist, I frequently encounter a critical bottleneck in the design of targeted protein degraders (PROTACs) and antibody-drug conjugates (ADCs): linker-induced hydrophobic collapse. While standard aliphatic linkers (e.g., methyl 5-aminopentanoate) offer synthetic simplicity, their lipophilicity often compromises aqueous solubility and induces target aggregation. This guide provides a comprehensive benchmark of Methyl 2-(2-aminoethoxy)acetate —a heterobifunctional "mini-PEG" (PEG1) linker—against traditional alkyl counterparts, detailing the mechanistic causality behind its superior performance in complex bioconjugation workflows.

Mechanistic Causality: Why the Ether Oxygen Matters

The fundamental structural difference between methyl 2-(2-aminoethoxy)acetate and standard alkyl linkers is the presence of a central ether oxygen. This single atomic substitution fundamentally alters the physicochemical behavior of the linker:

  • Hydration Shell Formation: The lone electron pairs on the ether oxygen act as hydrogen bond acceptors. In aqueous media, this allows the mini-PEG linker to form a stable hydration shell, maintaining an extended conformation. In contrast, purely aliphatic chains undergo hydrophobic collapse to minimize water contact, which can sterically occlude the attached warheads.

  • Mitigation of Antigen Precipitation: In bioconjugation workflows, the liberal use of lipophilic alkyl linkers has been shown to contribute significantly to antigen and protein precipitation. The modular use of hydrophilic PEG linkers reduces this precipitation during conjugation, drastically improving final yields[1].

  • Ternary Complex Dynamics: In PROTAC development, the linker must balance cell permeability with the solubility required to form the E3 ligase-PROTAC-Target Protein ternary complex. While short alkyl linkers can sometimes improve passive membrane permeability by minimizing the Topological Polar Surface Area (TPSA), they often fail in aqueous assays due to poor solubility. Mini-PEG linkers shield the polarity of hydrogen bond donors while maintaining the requisite solubility for bioactivity[2]. Furthermore, the insertion of PEG linkers instead of lipophilic alkyl linkers has been directly correlated with higher solubility and superior biological activity in complex conjugates[3].

Quantitative Benchmarking

To objectively evaluate these linkers, we benchmark methyl 2-(2-aminoethoxy)acetate against its closest alkyl analog, methyl 5-aminopentanoate.

PropertyMethyl 2-(2-aminoethoxy)acetate (Mini-PEG)Methyl 5-aminopentanoate (Alkyl)Impact on Formulation & Efficacy
Backbone Structure Heteroatomic (C-C-O-C-C)Aliphatic (C-C-C-C-C)PEG maintains extended conformation; Alkyl prone to collapse.
Calculated LogP ~ -0.6~ 0.4Lower LogP of PEG prevents aggregation in aqueous buffers.
TPSA (Ų) 57.548.3Alkyl offers slightly better passive permeability; PEG offers superior solubility.
Conjugation Yield > 85% (Typical in aqueous media)< 60% (Prone to precipitation)PEG linkers prevent protein precipitation during labeling.
Flexibility High (Low rotational energy barrier)Moderate (Steric hindrance in folded state)PEG improves ternary complex formation in PROTACs.

Visualizing the Structural Logic

LinkerLogic Start Target Molecule Design (PROTAC/ADC) Hydrophobic High Hydrophobicity Payload/Warhead? Start->Hydrophobic Alkyl Standard Alkyl Linker (e.g., Aminopentanoate) Hydrophobic->Alkyl No/Low PEG Methyl 2-(2-aminoethoxy)acetate (Mini-PEG Linker) Hydrophobic->PEG Yes/High Aggreg Risk: Aggregation & Poor Solubility Alkyl->Aggreg Solub Benefit: Enhanced Solubility & Flexibility PEG->Solub

Logical decision tree for selecting mini-PEG vs. alkyl linkers based on payload hydrophobicity.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes an in-process quality control (QC) check to verify the causality of the chemical transformation.

Protocol A: PROTAC Precursor Synthesis (Amide Coupling & Saponification) Objective: Conjugate the amine handle of methyl 2-(2-aminoethoxy)acetate to a target-binding warhead containing a free carboxylic acid, followed by ester hydrolysis.

  • Amide Coupling: Dissolve the warhead-COOH (1.0 eq) and methyl 2-(2-aminoethoxy)acetate hydrochloride (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) to liberate the free amine, followed by HATU (1.1 eq). Stir at room temperature for 2 hours.

    • Causality & QC: HATU forms an active OAt ester intermediate. DIPEA ensures the amine is nucleophilic. Validation: LC-MS should show complete consumption of the warhead and the appearance of the intermediate mass [M+H]+.

  • Saponification: Isolate the intermediate. Dissolve in a 3:1 mixture of THF/H2O. Add LiOH (3.0 eq) and stir for 4 hours at room temperature.

    • Causality & QC: The hydroxide ion selectively attacks the methyl ester carbonyl, yielding the carboxylate without cleaving the newly formed amide bond. Validation: TLC (Thin Layer Chromatography) will show a shift to a highly polar baseline spot. Acidify to pH 3 with 1M HCl to precipitate/extract the free acid PROTAC precursor.

Protocol B: Aqueous Bioconjugation to an Antibody Objective: Conjugate the activated mini-PEG linker to surface lysines of an antibody.

  • Activation: Convert the free acid from Protocol A to an NHS-ester using EDC/NHS in anhydrous DMSO.

  • Conjugation: Dilute the antibody in PBS (pH 7.4) to 5 mg/mL. Add the NHS-activated linker (10 eq) dropwise while vortexing. Incubate for 2 hours at room temperature.

    • Causality & QC: The hydrophilic nature of the mini-PEG linker prevents the localized hydrophobic collapse that typically causes antibody precipitation upon the addition of standard alkyl linkers[1]. Validation: Measure the solution at OD 600 nm; a lack of turbidity confirms the absence of aggregation. Purify the final conjugate via Size Exclusion Chromatography (SEC).

Visualizing the Conjugation Workflow

Workflow Step1 1. Amine Coupling (Warhead + Linker) Step2 2. Saponification (Ester to Acid) Step1->Step2 Step3 3. Acid Activation (EDC/NHS) Step2->Step3 Step4 4. Target Conjugation (Antibody/Ligase) Step3->Step4

Step-by-step conjugation workflow utilizing the heterobifunctional handles of the mini-PEG linker.

Conclusion & Expert Recommendations

When benchmarking methyl 2-(2-aminoethoxy)acetate against standard alkyl linkers, the data heavily favors the mini-PEG architecture for applications requiring high aqueous solubility and minimal protein aggregation. While alkyl linkers may offer marginal benefits in passive cell permeability due to a lower TPSA, the ether oxygen in the mini-PEG linker provides a critical hydration shell. This shell preserves the structural integrity of ADCs and maintains the dynamic flexibility required for PROTAC ternary complexes, ultimately leading to higher conjugation yields and superior biological efficacy.

References

  • Title: Siderophore conjugation with cleavable linkers boosts the potency of RNA polymerase inhibitors against multidrug-resistant E. coli Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: Current strategies for the design of PROTAC linkers: a critical review Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: A tractable covalent linker strategy for the production of immunogenic antigen-TLR7/8L bioconjugates Source: Royal Society of Chemistry (RSC) URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Methyl 2-(2-aminoethoxy)acetate

Handling Methyl 2-(2-aminoethoxy)acetate (and its hydrochloride salt, CAS 1803611-80-4 / free base CAS 215172-88-6) requires a rigorous, scientifically grounded approach to Personal Protective Equipment (PPE). As a bifun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Handling Methyl 2-(2-aminoethoxy)acetate (and its hydrochloride salt, CAS 1803611-80-4 / free base CAS 215172-88-6) requires a rigorous, scientifically grounded approach to Personal Protective Equipment (PPE). As a bifunctional molecule containing both a nucleophilic primary amine and a hydrolyzable ester, this compound presents specific chemical hazards that dictate strict operational protocols.

This guide provides drug development professionals and laboratory scientists with a self-validating safety framework, moving beyond basic compliance to explain the causality behind each PPE requirement.

Hazard Causality & Risk Assessment

Before selecting PPE, we must understand the mechanistic interaction between the chemical and biological tissues. Methyl 2-(2-aminoethoxy)acetate is classified under the Globally Harmonized System (GHS) as causing Skin Irritation (Category 2), Eye Irritation (Category 2A), and Specific Target Organ Toxicity - Single Exposure (Category 3)[1].

The physiological causality stems from the free amine group, which acts as a localized base, disrupting the slightly acidic acid mantle of the skin and saponifying lipid membranes in the eyes. Furthermore, its volatility allows it to act as a respiratory irritant and central nervous system depressant (dizziness/drowsiness)[2].

Table 1: Hazard Summary & Physiological Causality

Hazard ClassificationGHS CodePhysiological CausalityPrimary PPE Mitigation
Skin Irritation (Cat 2) H315Amine basicity disrupts epidermal lipids; ester acts as a permeation enhancer.Double-layered nitrile or neoprene gloves; chemical-resistant lab coat.
Eye Irritation (Cat 2A) H319Rapid saponification of corneal lipids upon contact with liquid or concentrated vapor.ANSI Z87.1 compliant unvented safety goggles (not safety glasses).
STOT SE 3 (Inhalation) H336Vapor inhalation causes mucous membrane irritation and mild CNS depression.Fume hood (engineering control) or NIOSH-approved half-mask respirator.

Core PPE Requirements: A Self-Validating System

Under the OSHA Personal Protective Equipment standard (29 CFR 1910 Subpart I)[3] and the Laboratory Standard (29 CFR 1910.1450)[4], PPE must be selected based on a rigorous hazard assessment.

Hand Protection: The Impact of Mechanical Stress

Standard 4-mil disposable nitrile gloves are often treated as a universal barrier, but they are insufficient for prolonged handling of amino-esters. Amines can permeate thin nitrile over time. More critically, NIOSH-funded research demonstrates that simulated hand movement and mechanical stress decrease the chemical breakthrough time (BT) of disposable nitrile gloves by an average of 18%, and increase the steady-state permeation rate significantly[5].

  • Protocol: Implement a double-gloving system . Wear a standard 4-mil nitrile inner glove and an 8-mil nitrile or neoprene outer glove.

  • Validation: If the outer glove becomes contaminated, doff it immediately. Do not exceed 30 minutes of continuous handling without changing the outer gloves, as mechanical flexion accelerates permeation[6].

Eye and Face Protection

Because Methyl 2-(2-aminoethoxy)acetate presents both a liquid splash hazard and a vapor irritation hazard, standard safety glasses with side shields are inadequate[7].

  • Protocol: Wear indirect-vented or unvented chemical splash goggles (ANSI Z87.1 certified). If transferring volumes greater than 50 mL, a face shield must be worn over the goggles to protect the epidermis of the face and neck.

Respiratory Protection
  • Protocol: All handling must occur within a certified Class II Type A2 or B2 biological safety cabinet or a chemical fume hood with a face velocity of 80–120 feet per minute (fpm).

  • Exception Handling: If engineering controls fail or bulk transfer outside a hood is necessary, personnel must wear a tight-fitting half-mask respirator equipped with ABEK cartridges (specifically rated for organic vapors and ammonia/amine derivatives), compliant with OSHA 29 CFR 1910.134[3].

Operational Workflow: Handling Protocol

The following step-by-step methodology ensures that PPE is donned and doffed in a sequence that prevents cross-contamination.

Step-by-Step Handling Methodology:

  • Preparation: Verify fume hood airflow. Inspect all glassware for micro-fractures.

  • Donning (Pre-Entry): Fasten lab coat fully. Don safety goggles. Don inner nitrile gloves, ensuring the cuff is tucked under the lab coat sleeve. Don outer nitrile gloves, pulling the cuff over the lab coat sleeve to create a seamless barrier.

  • Execution: Uncap the reagent only within the active zone of the fume hood (at least 6 inches behind the sash). Use positive displacement pipettes for accurate transfer of the viscous liquid.

  • Doffing (Post-Transfer): Remove outer gloves inside the fume hood using the glove-in-glove technique. Dispose of them in solid organic waste. Remove goggles and lab coat only after the fume hood sash is closed.

PPE_Workflow Start Pre-Entry Assessment (Check Hood Velocity) Coat 1. Don Lab Coat (Buttoned fully to neck) Start->Coat Eye 2. Don Splash Goggles (ANSI Z87.1 Compliant) Coat->Eye Gloves 3. Don Double Nitrile Gloves (Outer glove over cuff) Eye->Gloves Work Execute Chemical Transfer (Inside Fume Hood) Gloves->Work Doff Doffing: Reverse Order (Outer gloves removed in hood) Work->Doff

Caption: Step-by-step PPE donning and doffing workflow for handling hazardous amines.

Spill Response & Waste Disposal Plan

In the event of a spill, the primary objective is to contain the basic amine vapors and prevent dermal exposure.

Step-by-Step Spill Response:

  • Assess: Determine if the spill is minor (<50 mL inside the hood) or major (>50 mL or outside the hood).

  • Evacuate (If Major): Alert laboratory personnel, evacuate the immediate area, and contact Environmental Health and Safety (EHS). Do not attempt to clean a major spill without a self-contained breathing apparatus (SCBA) or heavy-duty respirator.

  • Contain (If Minor): While wearing full PPE, cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or a commercial universal spill pad). Do not use sawdust, as the amine may react with organic materials.

  • Neutralize & Clean: Carefully sweep the saturated absorbent into a chemically compatible, sealable container (e.g., high-density polyethylene). Wipe the surface with a weak acidic solution (like 5% acetic acid or citric acid) to neutralize residual amine, followed by a water rinse.

Waste Disposal Plan:

  • Organic Waste: Unreacted Methyl 2-(2-aminoethoxy)acetate must be collected in designated halogen-free organic waste containers.

  • Aqueous Waste: Any aqueous washings containing the chemical will be basic. They must be neutralized to pH 6-8 before being added to aqueous waste carboys, ensuring no incompatible reactions occur with heavy metals or acids already in the waste stream.

Spill_Response Spill Spill Occurs: Methyl 2-(2-aminoethoxy)acetate Assess Assess Volume & Location Spill->Assess Minor Minor Spill (<50 mL) Inside Fume Hood Assess->Minor Major Major Spill (>50 mL) Outside Hood Assess->Major Absorb Apply Inert Absorbent (Sand/Vermiculite) Minor->Absorb Evac Evacuate Area & Call EHS Major->Evac Clean Collect in Sealed Waste Container Absorb->Clean Decon Decontaminate Surface (Dilute Acid then Water) Clean->Decon

Caption: Decision tree for evaluating and responding to Methyl 2-(2-aminoethoxy)acetate spills.

References

  • NextSDS. "methyl 2-(2-aminoethoxy)acetate hydrochloride — Chemical Substance Information." NextSDS Substance Database.[Link]

  • NextSDS. "methyl 2-(aminooxy)acetate hydrochloride — Chemical Substance Information." NextSDS Substance Database.[Link]

  • National Institutes of Health (NIH) / PMC. "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection." Journal of Occupational and Environmental Hygiene.[Link]

  • National Institutes of Health (NIH) / PMC. "Chemical Resistance of Disposable Nitrile Gloves Exposed to Simulated Movement." Journal of Occupational and Environmental Hygiene.[Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratories - Standards." United States Department of Labor. [Link]

  • North Carolina State University (NCSU). "Personal Protective Equipment Requirements for Laboratories." Environmental Health and Safety.[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.